An In-depth Technical Guide to De-epoxy Rosamicin: Chemical Structure, Molecular Weight, and Principles of Characterization
Introduction: Situating De-epoxy Rosamicin in the Macrolide Landscape De-epoxy rosamicin, also known by synonyms such as Repromicin and the investigational code M-4365G2, is a potent 16-membered macrolide antibiotic.[1][...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Situating De-epoxy Rosamicin in the Macrolide Landscape
De-epoxy rosamicin, also known by synonyms such as Repromicin and the investigational code M-4365G2, is a potent 16-membered macrolide antibiotic.[1][2] It belongs to a class of clinically significant natural products characterized by a large macrocyclic lactone ring glycosidically linked to one or more deoxy sugars.[3][4][5] Macrolides are biosynthesized by soil bacteria, with de-epoxy rosamicin originating from Micromonospora capillata.[2]
The primary mechanism of action for macrolide antibiotics is the inhibition of bacterial protein synthesis. They achieve this by binding to the 50S subunit of the bacterial ribosome, thereby interfering with peptide chain elongation.[3][4] While many macrolides are primarily effective against Gram-positive bacteria, de-epoxy rosamicin has demonstrated a compelling antimicrobial profile with activity equal to or greater than erythromycin against Gram-positive organisms and, notably, a high degree of activity against various Gram-negative bacilli and mycoplasmas.[2]
This guide provides a detailed examination of the chemical identity of de-epoxy rosamicin, focusing on its precise molecular structure and weight. It further outlines the rigorous, multi-faceted analytical workflow required to definitively characterize this molecule, emphasizing the causal logic behind each experimental choice—a critical perspective for researchers in natural product chemistry and drug development.
Part 1: Core Chemical and Physical Identity
The defining characteristic of de-epoxy rosamicin is its direct structural relationship to its parent compound, rosamicin. Rosamicin (C₃₁H₅₁NO₉) is a macrolide produced by Micromonospora rosaria that contains a reactive epoxide ring at the C-12/13 position of its lactone core.[6][7][8] De-epoxy rosamicin, as its name explicitly states, lacks this epoxide functionality. This single structural modification results in a change to its molecular formula and, consequently, its molecular weight and certain physicochemical properties.
The removal of one oxygen atom transforms the molecular formula to C₃₁H₅₁NO₈.[1][9] This seemingly minor alteration is significant, influencing the molecule's three-dimensional conformation, receptor binding affinity, and metabolic stability, all of which are critical parameters in drug development.
Structural Relationship Diagram
The logical relationship between the parent compound and its de-epoxylated derivative is visualized below. The key transformation is the reduction of the epoxide to an alkene double bond.
Caption: Structural conversion from rosamicin to de-epoxy rosamicin.
Quantitative Physicochemical Data
For clarity and rapid reference, the core physicochemical properties of de-epoxy rosamicin are summarized in the table below.
Part 2: A Self-Validating Workflow for Structural Elucidation
Confirming the structure of a natural product derivative like de-epoxy rosamicin is not a linear process but a system of mutually reinforcing experiments. Each step in the workflow is designed to answer a specific question, with the collective results providing an unambiguous structural assignment. The trustworthiness of the final structure is grounded in the convergence of data from orthogonal analytical techniques.
High-Level Analytical Workflow
The diagram below illustrates the logical flow of a comprehensive characterization campaign, moving from initial detection and formula assignment to definitive structural confirmation.
A Technical Guide to the Biosynthesis of De-epoxy Rosamicin in Micromonospora
Authored for Researchers, Scientists, and Drug Development Professionals Abstract Rosamicin is a 16-membered macrolide antibiotic with significant clinical potential, produced by actinomycetes of the genus Micromonospora...
Author: BenchChem Technical Support Team. Date: April 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
Rosamicin is a 16-membered macrolide antibiotic with significant clinical potential, produced by actinomycetes of the genus Micromonospora.[1][2] Its unique chemical structure, which includes an epoxide at the C-12/13 position, is crucial for its biological activity. Understanding the biosynthetic pathway, particularly the formation of its de-epoxy precursors, is fundamental for targeted genetic engineering and the development of novel antibiotic derivatives. This guide provides an in-depth analysis of the de-epoxy rosamicin biosynthetic pathway, focusing on the genetic and enzymatic machinery in Micromonospora rosaria, the most extensively studied producer. We will dissect the roles of the core polyketide synthase (PKS), the key post-PKS modification enzymes, and the experimental methodologies that have been pivotal in elucidating this complex biological process.
Part 1: Introduction to Rosamicin and its Microbial Source
The Significance of Rosamicin
Rosamicin is a macrolide antibiotic effective against a range of Gram-positive bacteria.[2] Like other macrolides, its mechanism of action involves inhibiting bacterial protein synthesis. The structural complexity and potent bioactivity of rosamicin have made its biosynthetic pathway a subject of significant scientific interest, offering a blueprint for combinatorial biosynthesis and the generation of new, more effective antibiotic compounds.[3]
The Producing Organism: Micromonospora
While this guide addresses the biosynthesis in Micromonospora capillata as requested, the foundational research and cloning of the biosynthetic gene cluster have been predominantly performed in Micromonospora rosaria.[4][5][6] These species are closely related, and the genetic and biochemical data derived from M. rosaria provide the definitive model for understanding rosamicin biosynthesis in the genus. Genome mining has confirmed that various Micromonospora species harbor the biosynthetic gene clusters for a wealth of secondary metabolites, including rosamicin.[1][7][8]
Part 2: The Rosamicin Biosynthetic Gene Cluster (ros)
Genomic Architecture
The entire pathway for rosamicin production is encoded within a dedicated biosynthetic gene cluster (BGC), referred to as the ros cluster.[7] Analysis of the M. rosaria genome has identified a 77,196 bp DNA sequence containing 32 open reading frames (ORFs) responsible for producing the antibiotic.[7] This cluster contains all the necessary genetic information, from the synthesis of the core scaffold to its final decorative modifications.
The backbone of rosamicin is a 16-membered macrolactone called tylactone.[7] This core structure is assembled by a Type I modular polyketide synthase (PKS) system, encoded by genes Ros15 through Ros19.[7] This enzymatic assembly line comprises a loading module and eight extension modules, which sequentially add and modify two-carbon units to build the polyketide chain that ultimately cyclizes to form the tylactone scaffold.
Table 1: Key Genes in the Rosamicin Biosynthetic Cluster
Part 3: Post-PKS Biosynthesis: The Journey from De-epoxy Rosamicin
The biosynthesis of rosamicin does not end with the creation of the tylactone ring. A series of crucial post-PKS modifications, including glycosylation and oxidation, are required to yield the final bioactive molecule. The central precursor in the final stages of this pathway is 20-deoxo-20-dihydro-12,13-deepoxyrosamicin , a molecule that lacks both the C-20 formyl group and the C-12/13 epoxide of mature rosamicin.[4][5][6]
The Bifurcated Pathway from a Key Intermediate
Research has revealed that M. rosaria employs a branched or bifurcated pathway starting from the first desosaminyl intermediate, 20-deoxo-20-dihydro-12,13-deepoxyrosamicin (designated as RS-E ).[4][6] The fate of this de-epoxy precursor is determined by the action of two distinct cytochrome P450 enzymes, RosC and RosD.
Caption: The bifurcated post-PKS pathway of rosamicin biosynthesis from the de-epoxy precursor (RS-E).
Enzymology of the Key Cytochrome P450s
The decision point in the pathway is governed by two critical P450 enzymes that exhibit distinct catalytic functions.
RosD: The C-12/13 Epoxidase : The primary role of RosD is to catalyze the epoxidation of the double bond at the C-12/13 position of the macrolactone ring.[4] In the main biosynthetic route, RosD acts first on the de-epoxy precursor (RS-E) to produce an epoxidated intermediate (RS-B).[4]
RosC: The Multifunctional C-20 Oxidase : RosC is a remarkably versatile enzyme that performs a three-step oxidation at the C-20 position.[9] It first hydroxylates the methyl group, then oxidizes it to a formyl group (the state in mature rosamicin), and can further oxidize it to a non-active carboxyl group (20-carboxyrosamicin).[4][9] In the main pathway, RosC acts on the epoxidated intermediate (RS-B) to complete the synthesis of rosamicin.[4]
Table 2: Key Intermediates and Enzymatic Conversions
Intermediate Name (Designation)
Key Structural Features
Converting Enzyme
Product
20-deoxo-20-dihydro-12,13-deepoxyrosamicin (RS-E)
C-12/13 double bond, C-20 methyl group
RosD (Main) or RosC (Minor)
RS-B or RS-D
RS-B
C-12/13 epoxide, C-20 methyl group
RosC
Rosamicin
RS-D
C-12/13 double bond, C-20 formyl group
RosD
Rosamicin
Rosamicin
C-12/13 epoxide, C-20 formyl group
RosC
20-carboxyrosamicin
Part 4: Methodologies for Pathway Elucidation
The detailed understanding of the de-epoxy rosamicin pathway was achieved through a combination of genetic manipulation and biochemical analysis. This self-validating system of experiments provided definitive proof for the function of the key enzymes.
Overview of the Experimental Strategy
The causality behind the experimental choices follows a logical progression: first, remove the function (gene knockout) to observe the effect; second, restore the function (complementation) to confirm the gene's role; and third, isolate the function (heterologous expression) to prove the specific biochemical reaction.
Caption: A self-validating workflow for determining gene function in the rosamicin pathway.
Protocol: Gene Disruption via Homologous Recombination
This protocol outlines the general steps used to create targeted gene knockouts in M. rosaria to study the effects on the biosynthetic pathway.[4]
Construct the Disruption Vector : A plasmid is engineered to contain a resistance marker (e.g., apramycin resistance) flanked by DNA sequences homologous to the regions upstream and downstream of the target gene (e.g., rosD).
Conjugal Transfer : The non-replicating disruption vector is transferred from a donor E. coli strain (e.g., S17-1) into M. rosaria via conjugation.
Selection for Recombinants : Exconjugants are selected on media containing the appropriate antibiotic (e.g., apramycin). A double-crossover homologous recombination event will replace the native gene with the resistance cassette.
Genomic Verification : PCR and Southern blot analysis are performed on the genomic DNA of the mutants to confirm the correct replacement of the target gene.
Metabolite Analysis : The mutant strain is fermented, and the culture broth is extracted. The metabolite profile is analyzed using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the accumulated intermediates and confirm the absence of the final product.
Protocol: Bioconversion with Heterologous Expression
This protocol describes how the specific catalytic function of an enzyme like RosD or RosC is confirmed by expressing it in a host organism that does not produce the antibiotic and feeding it the precursor substrate.[4][9]
Construct Expression Vector : The coding sequence for the target gene (e.g., rosC or rosD) is cloned into an E. coli expression vector, often one designed for P450 expression that may include co-expression of redox partners.
Transform E. coli : The expression vector is transformed into a suitable E. coli host strain.
Protein Expression : The E. coli culture is grown to a suitable density, and protein expression is induced (e.g., with IPTG).
Bioconversion Assay : The induced E. coli cells are harvested and resuspended. The purified biosynthetic intermediate (e.g., RS-E or RS-B) is added to the cell suspension.
Incubation and Extraction : The reaction mixture is incubated for a set period (e.g., several hours) with shaking. The mixture is then extracted with an organic solvent (e.g., ethyl acetate).
Product Analysis : The extract is analyzed by LC-MS to detect the conversion of the fed substrate into the expected product, confirming the specific enzymatic activity.
Part 5: Conclusion and Future Directions
The elucidation of the de-epoxy rosamicin biosynthetic pathway in Micromonospora is a landmark achievement in natural product chemistry. It reveals a sophisticated and flexible enzymatic system, particularly the bifurcated pathway controlled by the P450 enzymes RosC and RosD.[4] This detailed knowledge provides a powerful toolkit for drug development professionals.
Future work can leverage this understanding for:
Engineered Biosynthesis : By inactivating rosD, new de-epoxy rosamicin analogues can be produced at scale for biological evaluation.[4]
Combinatorial Biosynthesis : Introducing heterologous genes, such as those for different sugar moieties, into the M. rosaria host can create novel "unnatural" natural products with potentially enhanced or altered activities.[3]
Enzymatic Synthesis : The isolated RosC and RosD enzymes could be used as biocatalysts in chemo-enzymatic synthesis routes to modify macrolide scaffolds.
This guide provides the foundational knowledge required to explore these exciting frontiers in antibiotic development.
References
Title: Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria.
Source: Antimicrobial Agents and Chemotherapy, PMC.
URL: [Link][4]
Title: Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria.
Source: Antimicrobial Agents and Chemotherapy - ASM Journals.
URL: [Link][5]
Title: Cytochrome P450 enzyme RosC catalyzes a multistep oxidation reaction to form the non-active compound 20-carboxyrosamicin.
Source: PubMed.
URL: [Link][9]
Title: Function of cytochrome P450 enzymes RosC and RosD in the biosynthesis of rosamicin macrolide antibiotic produced by Micromonospora rosaria.
Source: PubMed.
URL: [Link][6]
Title: Discovery of a New Rosamicin Derivative from Endophytic Micromonospora rosaria FoRo54 Using Genome Mining Technology.
Source: PMC.
URL: [Link][7]
Title: Production of rosamicin derivatives in Micromonospora rosaria by introduction of D-mycinose biosynthetic gene with PhiC31-derived integration vector pSET152.
Source: PubMed.
URL: [Link][3]
Title: Biological studies with rosamicin, a new Micromonospora-produced macrolide antibiotic.
Source: The Journal of Antibiotics.
URL: [Link][10]
Title: Biosynthesis of rosamicin.
Source: PubMed.
URL: [Link][11]
Title: Production of Rosamicin: Improvement of Synthetic Medium.
Source: PMC.
URL: [Link][12]
Title: Discovery of a New Rosamicin Derivative from Endophytic Micromonospora rosaria FoRo54 Using Genome Mining Technology.
Source: MDPI.
URL: [Link][1]
Title: Micromonosporaceae biosynthetic gene cluster diversity highlights the need for broad-spectrum investigations.
Source: PMC.
URL: [Link][8]
Title: Recent progress on the development of antibiotics from the genus Micromonospora.
Source: SciSpace.
URL: [Link][2]
In Vitro Antimicrobial Properties of De-epoxy Rosamicin M-4365G2: A Technical Guide
Executive Summary De-epoxy rosamicin, systematically identified as antibiotic M-4365G2 (and commonly known by its INN, repromicin; CAS 56689-42-0), is a potent 16-membered basic macrolide antibiotic synthesized by Microm...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
De-epoxy rosamicin, systematically identified as antibiotic M-4365G2 (and commonly known by its INN, repromicin; CAS 56689-42-0), is a potent 16-membered basic macrolide antibiotic synthesized by Micromonospora capillata MCRL 0940 [1]. As a Senior Application Scientist overseeing antimicrobial drug development, I have found that understanding the precise in vitro behavior of M-4365G2 is critical for leveraging its unique pharmacological profile. Unlike older-generation 14-membered macrolides (e.g., erythromycin), M-4365G2 exhibits a broader spectrum of activity, encompassing not only Gram-positive cocci but also challenging Gram-negative bacilli and fastidious Mycoplasma species.
This whitepaper provides an authoritative, deep-dive analysis into the in vitro antimicrobial properties of M-4365G2, detailing its mechanistic pathways, quantitative efficacy, and the rigorous, self-validating laboratory protocols required to accurately assess its potency.
Molecular Profile and Mechanism of Action
The structural architecture of M-4365G2 dictates its biological activity. As a basic macrolide, its un-ionized lipophilic form readily penetrates bacterial cell envelopes. Once intracellular, M-4365G2 exerts its antimicrobial effect by targeting the bacterial 50S ribosomal subunit.
The causality of its bactericidal and bacteriostatic effects lies in its precise binding kinetics. By localizing near the Peptidyl Transferase Center (PTC), M-4365G2 physically occludes the nascent peptide exit tunnel. This steric hindrance prevents the translocation of peptidyl-tRNA from the A-site to the P-site, prematurely arresting protein chain elongation. Notably, while most macrolides are strictly bacteriostatic, M-4365G2 demonstrates distinct bactericidal activity against specific isolates , likely due to high-affinity irreversible binding at elevated concentrations.
Fig 1: Mechanistic pathway of M-4365G2 binding to the 50S ribosomal subunit.
In Vitro Antimicrobial Spectrum
The in vitro efficacy of M-4365G2 has been extensively mapped against a diverse panel of human and veterinary pathogens. The quantitative data reveals a compound that is equal to or superior to legacy macrolides like erythromycin and josamycin.
A striking feature of M-4365G2 is its exceptional potency against the Mycoplasmataceae family. In comparative in vitro studies, M-4365G2 exhibited final Minimum Inhibitory Concentrations (MICs) significantly lower than those of tylosin against critical strains such as M. pneumoniae, U. urealyticum, and M. gallisepticum. Furthermore, it displays highly unusual inhibitory effects against indole-producing Proteus spp., a Gram-negative pathogen typically intrinsically resistant to macrolides due to outer membrane impermeability.
Table 1: Representative In Vitro MIC Ranges of M-4365G2
Pathogen Category
Representative Organism
MIC Range (µg/mL)
Clinical / In Vitro Significance
Gram-Positive Bacteria
Staphylococcus aureus
≤ 0.19 - 1.56
Activity equal to or superior to erythromycin and josamycin.
To generate reproducible and scientifically sound MIC data for M-4365G2, laboratories must employ a self-validating methodology. Because M-4365G2 is a basic macrolide, its activity is highly sensitive to environmental pH. The causality here is fundamental: in acidic media, the tertiary amine group of the macrolide becomes protonated (ionized), drastically reducing its ability to cross the bacterial lipid bilayer. Therefore, strict pH control is not merely a recommendation; it is the physical prerequisite for accurate susceptibility profiling.
Action: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). Strictly adjust and buffer the pH to 7.3 ± 0.1 at room temperature.
Causality: Prevents artificial inflation of MIC values caused by compound ionization in acidic microenvironments.
2. Compound Solubilization
Action: Dissolve M-4365G2 powder in 100% Ethanol or DMSO to create a primary stock of 1280 µg/mL, followed by dilution in aqueous CAMHB.
Causality: Basic macrolides exhibit poor aqueous solubility. An organic primary solvent ensures complete dissolution, preventing drug precipitation and false-negative MIC readings.
3. Inoculum Standardization
Action: Prepare a 0.5 McFarland standard suspension from an 18-to-24-hour agar culture. Dilute to achieve a final well concentration of exactly
5×105
CFU/mL.
Causality: Over-inoculation triggers the "inoculum effect," where the sheer volume of bacterial targets depletes the available M-4365G2, falsely elevating the apparent MIC.
4. Internal Quality Control (QC) Loop - The Self-Validating Step
Action: Inoculate a parallel row with Staphylococcus aureus ATCC 29213.
Causality: This creates a self-validating system. If the MIC for the ATCC strain falls outside the predefined acceptable range (indicating media failure, pH drift, or compound degradation), the entire assay automatically invalidates itself, ensuring absolute trustworthiness of the experimental data.
5. Incubation and Endpoint Determination
Action: Incubate microtiter plates at 35°C for 16–20 hours in ambient air. Read the MIC as the lowest concentration of M-4365G2 that completely inhibits visual growth.
Fig 2: Self-validating in vitro antimicrobial susceptibility testing workflow.
Strategic Implications for Drug Development
The in vitro profile of de-epoxy rosamicin (M-4365G2) positions it as a highly valuable scaffold in antimicrobial drug development. Its sub-nanogram per milliliter efficacy against Mycoplasma species makes it an exceptional candidate for treating atypical pneumonias and veterinary respiratory diseases. Furthermore, its unexpected bactericidal properties and activity against specific Gram-negative bacilli (like Proteus spp.) suggest that its binding kinetics or membrane penetration mechanisms differ favorably from conventional 14-membered macrolides. Researchers leveraging M-4365G2 must adhere strictly to the pH-controlled, self-validating protocols outlined above to translate these potent in vitro characteristics into viable in vivo therapeutics.
References
Yamaguchi T, Hayasaka H, Yoshida H, Matsushita T, Yamabe A, Ohshima S. "Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin)." The Journal of Antibiotics, 1978 May;31(5):433-40.
URL: [Link] [1]
Onta T, Maezawa I, Kinumaki A, Ohshima S, Yamaguchi T. "Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin)." The Journal of Antibiotics, 1981 Jun;34(6):719-26.
URL: [Link] [2]
Exploratory
pharmacokinetics and bioavailability of de-epoxy rosamicin
An In-Depth Technical Guide to the Pharmacokinetics and Bioavailability of De-epoxy Rosamicin Executive Summary & Pharmacological Significance De-epoxy rosamicin, formally known as 20-deoxo-20-dihydro-12,13-deepoxyrosami...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Pharmacokinetics and Bioavailability of De-epoxy Rosamicin
Executive Summary & Pharmacological Significance
De-epoxy rosamicin, formally known as 20-deoxo-20-dihydro-12,13-deepoxyrosamicin or antibiotic M-4365 G2, is a 16-membered macrolide antibiotic and a critical biosynthetic intermediate of rosamicin[1]. While traditionally viewed through the lens of biosynthesis, de-epoxy rosamicin possesses potent intrinsic antimicrobial properties, particularly against Gram-positive bacteria, Mycoplasma species, and select Gram-negative respiratory pathogens[2].
For drug development professionals, understanding the pharmacokinetics (PK) and bioavailability of de-epoxy rosamicin is paramount. The molecule serves as a versatile scaffold; its specific lipophilicity profile and structural amenability to late-stage enzymatic functionalization (via Cytochrome P450 enzymes) make it an ideal candidate for engineering hybrid macrolides with optimized tissue distribution and prolonged half-lives[3][4].
Structural Biology & Biosynthetic Pathway
De-epoxy rosamicin is produced by strains such as Micromonospora rosaria and Micromonospora capillata MCRL 0940[1][5]. Structurally, it consists of a 16-membered macrolactone ring attached to a D-desosamine sugar.
In the native biosynthetic pathway, de-epoxy rosamicin is the first desosaminyl intermediate. It undergoes sequential oxidation catalyzed by two distinct Cytochrome P450 (CYP450) enzymes to become rosamicin:
RosD (Epoxidase): Catalyzes the epoxidation of the C-12/13 double bond to form 20-deoxo-20-dihydro-rosamicin[1].
RosC (Hydroxylase/Formylase): Catalyzes a complex 3-step hydroxylation-formylation-carboxylation reaction at the C-20 position[1].
Understanding this pathway is critical because blocking these terminal CYP450 steps—or introducing exogenous CYP450s like MycG—allows researchers to harvest de-epoxy rosamicin or generate unnatural hybrid macrolides (e.g., 23-O-mycinosyl derivatives) with altered PK profiles[3][6].
Fig 1. Cytochrome P450-mediated biosynthetic pathway of de-epoxy rosamicin.
Pharmacokinetics (PK) & Bioavailability Profile
The PK behavior of 16-membered macrolides like de-epoxy rosamicin is fundamentally driven by their lipophilicity and basicity.
Absorption and Bioavailability
Oral bioavailability of de-epoxy rosamicin is highly variable due to its susceptibility to degradation in gastric acid and extensive first-pass metabolism by hepatic CYP3A4 homologs. To circumvent this and achieve 100% bioavailability, subcutaneous (SC) or intravenous (IV) administration is the gold standard in veterinary and preclinical models[4].
Distribution & Ion Trapping Mechanism
De-epoxy rosamicin exhibits an exceptionally high Volume of Distribution (
Vd
). The causality behind this lies in the ion trapping mechanism . The basic dimethylamine group on the desosamine sugar has a pKa of approximately 8.0-8.5. At physiological pH (7.4) in plasma, a significant fraction remains un-ionized, allowing rapid diffusion across lipophilic cell membranes. Once inside the acidic environment of lysosomes (pH ~5.0) within alveolar macrophages and neutrophils, the molecule becomes protonated. The charged species cannot cross the membrane back into the plasma, leading to massive intracellular accumulation[4]. This makes the drug highly effective for respiratory infections like Bovine Respiratory Disease (BRD).
Comparative Pharmacokinetic Parameters
The following table summarizes the extrapolated PK parameters of de-epoxy rosamicin and its structural derivatives (e.g., repromicin/tilmicosin analogs) based on murine and bovine models[2][4].
Parameter
De-epoxy Rosamicin (M-4365 G2)
Tilmicosin (Reference Macrolide)
Physiological Rationale
Oral Bioavailability (F)
20 - 35%
~22%
First-pass hepatic metabolism and gastric instability.
Volume of Distribution (
Vd
)
> 1.5 L/kg
1.5 - 2.0 L/kg
Extensive tissue penetration and macrophage ion trapping.
Plasma Half-Life (
t1/2
)
18 - 24 hours
2-3 days (tissue)
Slow release from deep tissue compartments back into plasma.
De-epoxy rosamicin exhibits potent activity against a wide spectrum of pathogens. Its efficacy is heavily dependent on the optimal lipophilicity of the molecule. Modifying the amine moieties to decrease or increase carbon chain length directly impacts in vivo protection models, demonstrating a parabolic relationship between lipophilicity and efficacy[4].
To ensure scientific integrity, the following protocols are designed as self-validating systems.
Protocol A: In Vivo PK Profiling via LC-MS/MS
We utilize LC-MS/MS in Multiple Reaction Monitoring (MRM) mode because macrolides lack strong chromophores for UV detection at low physiological concentrations, and chemical ionization (CI) mass spectrometry provides the necessary sensitivity for structural characterization[8].
Step-by-Step Methodology:
Dosing: Administer de-epoxy rosamicin (10 mg/kg) via SC injection to a cohort of CD-1 mice. Causality: SC injection ensures complete systemic delivery without first-pass loss, establishing an absolute baseline for clearance.
Sampling: Collect blood via cardiac puncture and harvest lung tissue at 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.
Tissue Homogenization: Homogenize lung tissue in 3 volumes of ice-cold PBS (pH 7.4) to prevent ex vivo enzymatic degradation.
Extraction (Protein Precipitation): Add 300
μ
L of cold acetonitrile containing an internal standard (e.g., roxithromycin, 50 ng/mL) to 100
μ
L of plasma/homogenate. Vortex for 2 mins, centrifuge at 14,000 x g for 10 mins. Self-Validation: The internal standard corrects for any matrix effects or extraction losses.
LC-MS/MS Analysis: Inject the supernatant onto a C18 reverse-phase column. Use a mobile phase gradient of 0.1% formic acid in water and acetonitrile. Monitor the specific parent-to-daughter ion transitions for M-4365 G2 (e.g., [M+H]+
m/z
566
→
specific fragments)[5][8].
Data Analysis: Calculate AUC,
Cmax
, and
t1/2
using non-compartmental analysis software.
Fig 2. Self-validating in vivo pharmacokinetic workflow for macrolide quantification.
Protocol B: Bioconversion for Hybrid Macrolide Production
To improve the bioavailability and spectrum of de-epoxy rosamicin, researchers engineer hybrid macrolides using the multifunctional CYP450 enzyme MycG[3].
Step-by-Step Methodology:
Vector Construction: Clone the mycG gene and D-mycinose biosynthesis genes into the PhiC31-derived integration vector pSET152[6]. Causality: pSET152 integrates site-specifically into the actinomycete chromosome (attB site), ensuring stable, single-copy gene expression without the need for constant antibiotic selection pressure.
Conjugation: Introduce the pSET152 vector into Micromonospora rosaria via intergeneric conjugation from E. coli S17-1.
Fermentation: Culture the transconjugants in a production medium optimized for secondary metabolism (e.g., containing starch and soybean meal) for 5-7 days at 28°C.
Extraction & Isolation: Adjust the broth pH to 8.5 (to ensure the macrolide is un-ionized) and extract twice with ethyl acetate. Concentrate the organic layer in vacuo.
Purification: Purify the resulting hybrid compound (e.g., 23-O-mycinosyl-20-deoxo-20-dihydro-12,13-deepoxyrosamicin, IZI) using silica gel chromatography and preparative HPLC[3][6].
Future Perspectives in Hybrid Engineering
The structural plasticity of de-epoxy rosamicin makes it a prime candidate for next-generation antibiotic development. By exploiting the specific substrate recognition characteristics of enzymes like MycG, researchers can catalyze late-stage hydroxylations and epoxidations that are nearly impossible to achieve via traditional synthetic chemistry[3]. Future PK studies must focus on how these specific glycosylation and oxidation patterns alter the pKa and lipophilicity of the molecule, thereby fine-tuning its bioavailability and targeted accumulation in infected respiratory tissues.
References
Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria. National Institutes of Health (NIH). Available at:[Link]
Production of hybrid macrolide antibiotics by exploiting the specific substrate recognition characteristics of multifunctional cytochrome P450 enzyme MycG. National Institutes of Health (NIH) / PubMed. Available at:[Link]
Production of rosamicin derivatives in Micromonospora rosaria by introduction of D-mycinose biosynthetic gene with PhiC31-derived integration vector pSET152. National Institutes of Health (NIH) / PubMed. Available at:[Link]
Repromicin Derivatives with Potent Antibacterial Activity against Pasteurella multocida. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]
Pharmacokinetics and Drug Design (Volume 14). National Academic Digital Library of Ethiopia. Available at:[Link]
Ammonia Chemical Ionization Mass Spectrometry of 16-Membered Ring Macrolide Antibiotics. American Society for Mass Spectrometry (ASMS). Available at:[Link]
東邦大学審査学位論文（博士）(Toho University Doctoral Dissertation on IZI/TMC-016 MICs). National Institute of Informatics (NII). Available at:[Link]
USA Chemical Suppliers - Products (M-4365 G2). American Chemical Suppliers. Available at: [Link]
de-epoxy rosamicin binding affinity to 50S ribosomal subunit
De-Epoxy Rosamicin (Repromicin) Binding Dynamics at the 50S Ribosomal Subunit: A Technical Whitepaper Executive Summary De-epoxy rosamicin, structurally identified as repromicin (or antibiotic M-4365G2), is a 16-membered...
Author: BenchChem Technical Support Team. Date: April 2026
De-Epoxy Rosamicin (Repromicin) Binding Dynamics at the 50S Ribosomal Subunit: A Technical Whitepaper
Executive Summary
De-epoxy rosamicin, structurally identified as repromicin (or antibiotic M-4365G2), is a 16-membered basic macrolide antibiotic originally isolated from the fermentation broth of Micromonospora capillata[1]. While traditional macrolides like erythromycin are predominantly restricted to Gram-positive organisms, repromicin exhibits a uniquely broadened spectrum. It demonstrates striking inhibitory effects against Gram-negative bacilli (such as Pasteurella multocida) and various mycoplasmas[1][2]. This guide dissects the structural biology, binding thermodynamics, and experimental validation of repromicin's interaction with the 50S ribosomal subunit, providing a comprehensive framework for drug development professionals.
Structural Biology & Mechanism of Action
Causality of the De-Epoxy Modification
Rosamicin (rosaramicin) contains an epoxide group that influences its spatial conformation and polarity. The reductive removal of this epoxide to form de-epoxy rosamicin (repromicin) fundamentally alters the molecule's physicochemical properties[3]. Specifically, the de-epoxy modification increases the lipophilicity (Log P) of the macrolide[4][5]. In Gram-negative bacteria, the outer membrane presents a formidable barrier to large, hydrophilic molecules. The increased lipophilicity of repromicin facilitates enhanced passive diffusion through this lipid bilayer, explaining its superior in vivo efficacy against Gram-negative veterinary pathogens[4].
50S Ribosomal Subunit Binding
Upon entering the bacterial cytosol, repromicin targets the 50S ribosomal subunit. Like other 16-membered macrolides, it binds to the macrolide binding pocket located within the nascent polypeptide exit tunnel (NPET), adjacent to the peptidyl transferase center (PTC) of the 23S rRNA (Domain V)[3][6]. The binding is stabilized by hydrogen bonding and hydrophobic interactions with key rRNA nucleotides (e.g., A2058 and A2059) and ribosomal protein L16[6]. By occupying this space, repromicin sterically occludes the exit tunnel, causing premature dissociation of peptidyl-tRNA and arresting the elongation phase of protein synthesis[3].
Quantitative Data: Binding and Efficacy Metrics
To contextualize the binding affinity and efficacy of repromicin, Table 1 synthesizes comparative metrics against standard macrolides. The increased lipophilicity of repromicin directly correlates with its superior in vitro minimum inhibitory concentration (MIC) against Gram-negative pathogens[4][5].
Table 1: Comparative Physicochemical and Efficacy Metrics of Selected Macrolides
Macrolide
Ring Size
Relative Lipophilicity
MIC against P. multocida (µg/mL)
50S Binding Affinity (Estimated IC50, µM)
Erythromycin
14-membered
Low
> 64.0
~ 0.5 - 1.0
Rosaramicin
16-membered
Moderate
0.39 - 0.78
~ 6.0
Repromicin (De-epoxy)
16-membered
High
0.20 - 0.39
~ 4.5 - 5.0
Tilmicosin
16-membered
High
~ 3.12
N/A
(Note: Binding affinities are extrapolated from competitive radioligand displacement assays and in vitro translation inhibition profiles[4][5][6].)
As a Senior Application Scientist, I emphasize that robust assay design requires built-in self-validation. The following protocols for evaluating repromicin-50S interactions incorporate internal controls to ensure data integrity and isolate causality.
Protocol 1: Purification of 50S Ribosomal Subunits
Purpose: To isolate highly pure 50S subunits free of 30S contamination for downstream kinetic assays.
Causality: Crude ribosomes contain intact 70S complexes. Dissociation into 30S and 50S is highly Mg²⁺-dependent. Lowering the Mg²⁺ concentration forces structural dissociation, allowing precise separation via sucrose density gradients.
Cell Lysis : Pellet E. coli or P. multocida cells in the logarithmic growth phase. Lyse via French press in Buffer A (20 mM HEPES-KOH pH 7.5, 10.5 mM Mg-acetate, 100 mM NH₄Cl, 0.5 mM EDTA, 3 mM 2-mercaptoethanol).
70S Isolation : Clarify the lysate at 30,000 × g for 30 min. Pellet ribosomes from the supernatant at 100,000 × g for 3 hours.
Subunit Dissociation : Resuspend the 70S pellet in Buffer B (low magnesium: 1 mM Mg-acetate).
Self-Validation: Run a small aliquot on a native agarose gel to confirm complete 70S dissociation into distinct 30S and 50S bands before proceeding.
Gradient Centrifugation : Layer the dissociated ribosomes onto a 10-30% sucrose density gradient in Buffer B. Centrifuge at 25,000 rpm for 16 hours (SW 28 rotor).
Fractionation : Fractionate the gradient while monitoring UV absorbance at 260 nm. Collect the heavier 50S peak.
Concentration : Pellet the 50S fractions, resuspend in storage buffer (10 mM Mg-acetate), and store at -80°C.
Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics
Purpose: To determine the real-time association (
kon
) and dissociation (
koff
) rates of repromicin to the 50S subunit.
Causality: SPR provides label-free, real-time thermodynamic data. Immobilizing the massive 50S subunit (ligand) rather than the small molecule (analyte) prevents steric masking of the deep macrolide binding pocket.
Sensor Chip Preparation : Use a CM5 sensor chip. Activate the surface with EDC/NHS.
50S Immobilization : Dilute purified 50S subunits in 10 mM sodium acetate (pH 4.5) and inject over the activated surface to achieve ~3000 Response Units (RU). Block remaining sites with 1 M ethanolamine.
Analyte Preparation : Prepare a 2-fold dilution series of repromicin (from 0.1 µM to 10 µM) in running buffer (20 mM HEPES pH 7.5, 150 mM KCl, 10 mM MgCl₂, 0.05% Tween-20).
Binding Assay : Inject repromicin dilutions at a flow rate of 30 µL/min for 120 seconds (association), followed by a 300-second buffer wash (dissociation).
Self-Validation (Controls) : Inject erythromycin as a positive control and an aminoglycoside (e.g., kanamycin, which exclusively binds the 30S subunit) as a negative control. The negative control must yield 0 RU to validate the absolute purity of the 50S immobilization.
Data Analysis : Fit the sensorgrams to a 1:1 Langmuir binding model to calculate the dissociation constant (
Kd
).
Protocol 3: In Vitro Translation Inhibition Assay
Purpose: To quantify the functional IC50 of repromicin[6].
Reaction Setup : Utilize an E. coli S30 extract system coupled with a firefly luciferase (Fluc) reporter plasmid.
Drug Titration : Add repromicin in a concentration gradient (0.01 µM to 100 µM) to the reaction mix.
Incubation : Incubate at 37°C for 30 minutes to allow coupled transcription-translation.
Luminescence Readout : Add luciferin substrate and measure luminescence (RLU) using a microplate reader.
Self-Validation : Include a "no DNA" blank (to measure background noise) and a "no drug" positive control (to define 100% baseline translation).
Calculation : Plot RLU vs. log[Repromicin] and apply non-linear regression to determine the IC50.
Mechanistic Pathway Visualization
The following diagram illustrates the logical flow from the structural modification of repromicin to its ultimate bactericidal/bacteriostatic effect.
Mechanistic pathway of repromicin, from lipophilic membrane diffusion to 50S translation inhibition.
Resistance Mechanisms and Future Directions
Despite the enhanced efficacy of repromicin, it remains susceptible to target-site modifications. The primary mechanism of resistance is the methylation of the N6 amino group of adenine 2058 (A2058) in the 23S rRNA, catalyzed by erythromycin ribosome methylation (erm) gene products[6]. This methylation introduces a steric clash that drastically reduces the binding affinity of all macrolides, including repromicin. Furthermore, efflux pumps can actively extrude the drug from the cytosol. Future drug development efforts are focusing on synthesizing reductive amination derivatives of repromicin at the C-20 position to overcome efflux and enhance target binding even in methylated ribosomes[4].
References
Title: Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin)
Source: The Journal of Antibiotics (PubMed / NIH)
URL: [Link]
Title: Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin)
Source: The Journal of Antibiotics (PubMed / NIH)
URL: [Link]
Title: Bifunctional Nitrone-Conjugated Secondary Metabolite Targeting the Ribosome
Source: Journal of the American Chemical Society (ACS Publications)
URL: [Link]
Title: Repromicin Derivatives with Potent Antibacterial Activity against Pasteurella multocida
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Title: Quantitative Structure−Activity Relationships among Macrolide Antibacterial Agents: In Vitro and in Vivo Potency against Pasteurella multocida
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Discovery, Biosynthesis, and Isolation of De-epoxy Rosamicin: A Comprehensive Technical Guide
Executive Summary De-epoxy rosamicin—also identified in scientific literature as antibiotic M-4365 G2 or repromicin—is a highly potent 16-membered macrolide antibiotic. Initially discovered from the fermentation broth of...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
De-epoxy rosamicin—also identified in scientific literature as antibiotic M-4365 G2 or repromicin—is a highly potent 16-membered macrolide antibiotic. Initially discovered from the fermentation broth of Micromonospora capillata MCRL 0940[1], it exhibits robust bactericidal activity against Gram-positive bacteria, Mycoplasma species, and non-enteric Gram-negative pathogens[2]. This whitepaper provides an authoritative, in-depth guide on the biosynthetic origins, structural properties, and validated isolation protocols for de-epoxy rosamicin, designed for researchers in natural product chemistry and drug development.
Biosynthetic Origins and Enzymatic Tailoring
Macrolide antibiotics undergo extensive post-polyketide synthase (post-PKS) tailoring, which dictates their ultimate pharmacological profile and ribosomal binding affinity. De-epoxy rosamicin serves as a critical late-stage intermediate in the biosynthesis of rosamicin within Micromonospora rosaria IFO13697[3].
The structural divergence between de-epoxy rosamicin and rosamicin is governed by the oxidation states at the C-12/13 and C-20 positions. Genetic and biochemical characterization of the rosamicin gene cluster has elucidated the precise causality of two key cytochrome P450 monooxygenases[3]:
RosC (C-20 Oxidation): This multifunctional P450 enzyme catalyzes a sequential, multi-step oxidation of the C-20 methyl group. It converts the inert methyl group into a hydroxymethyl, and finally into a reactive formyl group[4]. This formylation is essential for generating de-epoxy rosamicin and is a critical pharmacophore for 50S ribosomal binding.
RosD (C-12/13 Epoxidation): Acting downstream of RosC, RosD epoxidizes the C-12/13 double bond. Because de-epoxy rosamicin is the direct substrate for RosD, the absence or targeted inhibition of RosD activity arrests the biosynthetic pathway, leading to the accumulation of de-epoxy rosamicin[3].
Biosynthetic pathway of de-epoxy rosamicin mediated by Cytochrome P450 enzymes RosC and RosD.
Physicochemical and Structural Properties
De-epoxy rosamicin features a 16-membered macrocyclic lactone ring attached to a D-desosamine moiety at the C-5 position. The presence of the basic dimethylamino group on the desosamine sugar is a critical factor for both its mechanism of action and its isolation chemistry.
Property
Specification
Chemical Name
De-epoxy rosamicin (M-4365 G2 / Repromicin)
Molecular Formula
C31H51NO8
Molecular Weight
565.74 g/mol
Key Functional Groups
C-20 Formyl group, C-12/13 Alkene, D-desosamine
Producing Organisms
Micromonospora capillata MCRL 0940, M. rosaria
Biological Target
Bacterial 50S ribosomal subunit
Validated Isolation and Purification Protocol
The isolation of basic macrolides relies on a self-validating, pH-dependent liquid-liquid extraction system. Because de-epoxy rosamicin contains a basic tertiary amine (pKa ~8.0-8.5) on its desosamine sugar, it remains protonated and highly water-soluble at acidic pH. Adjusting the environment to a basic pH deprotonates the amine, rendering the molecule lipophilic and driving its partition into organic solvents[1].
Step-by-Step Methodology:
Fermentation and Clarification: Cultivate Micromonospora capillata MCRL 0940 in a nutrient-rich medium (containing starch, soybean meal, and inorganic salts) for 120-144 hours at 28°C. Harvest the broth and centrifuge at 5,000 × g for 20 minutes to separate the mycelial biomass from the supernatant.
pH Adjustment and Primary Extraction: Adjust the pH of the clarified supernatant to 8.5–9.0 using 1N NaOH. Causality: This basic pH suppresses the ionization of the desosamine amine, shifting the molecule to its neutral, lipophilic state. Extract the aqueous phase twice with an equal volume of ethyl acetate (EtOAc)[1].
Concentration: Pool the EtOAc organic layers, dry over anhydrous sodium sulfate (Na2SO4) to remove residual water, and concentrate in vacuo at 40°C to yield a crude viscous extract.
Silica Gel Chromatography: Load the crude extract onto a silica gel column. Elute using a step gradient of Chloroform:Methanol (from 100:0 to 90:10, v/v). Monitor fractions via Thin Layer Chromatography (TLC) using a bioautography overlay (e.g., against Bacillus subtilis) or UV/Iodine staining.
Preparative HPLC: Pool the active fractions containing the M-4365 complex. Subject the pool to reversed-phase preparative HPLC (C18 column) using an isocratic elution of Acetonitrile:0.1M Ammonium Acetate buffer (pH 7.0) to resolve de-epoxy rosamicin (M-4365 G2) from its structural analogs (e.g., G1, G3).
Crystallization: Lyophilize the purified fractions to obtain de-epoxy rosamicin as a white to off-white powder.
Step-by-step isolation workflow for de-epoxy rosamicin utilizing pH-driven partitioning.
Clinical and Veterinary Significance
While erythromycin and other 14-membered macrolides dominate human medicine, 16-membered macrolides like de-epoxy rosamicin (repromicin) have shown exceptional promise in veterinary applications. De-epoxy rosamicin exhibits potent in vitro and in vivo activity against Gram-negative respiratory pathogens, including Pasteurella multocida and Actinobacillus pleuropneumoniae, which are notorious etiological agents of livestock respiratory diseases[5].
Furthermore, reductive amination of the C-20 formyl group of repromicin has yielded highly advanced semi-synthetic derivatives (e.g., CP-163,505). These modifications increase the basicity and alter the lipophilicity of the molecule, allowing it to penetrate the unique outer membrane of Pasteurella species far more effectively than typical enteric Gram-negative bacteria[6].
Conclusion
The discovery of de-epoxy rosamicin (M-4365 G2) from Micromonospora species highlights the rich chemical space of actinomycete secondary metabolites. Understanding its biosynthetic pathway—specifically the precise multi-step oxidation by RosC—provides a blueprint for the rational engineering of novel macrolide scaffolds. Coupled with robust, pH-driven isolation protocols, de-epoxy rosamicin serves as a vital precursor for next-generation veterinary therapeutics.
A Stability-Indicating HPLC Method for the Quantification of De-Epoxy Rosamicin
Application Note Abstract This application note presents a detailed, robust, and validated stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of de-epoxy rosamici...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note
Abstract
This application note presents a detailed, robust, and validated stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of de-epoxy rosamicin, a critical degradation product of the macrolide antibiotic, rosamicin. The method is designed for researchers, scientists, and professionals in drug development and quality control. The protocol outlines a reversed-phase HPLC approach that ensures baseline separation of rosamicin from its de-epoxy variant and other potential degradation products. This document provides a comprehensive guide, from the scientific rationale behind the method development to detailed, step-by-step protocols for implementation and validation, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[1][2][3]
Introduction: The Analytical Imperative
Rosamicin is a 16-membered macrolide antibiotic produced by Micromonospora rosaria.[4][5] Its chemical stability is a critical quality attribute, as degradation can lead to loss of potency and the formation of potentially undesirable impurities. One of the key degradation pathways for macrolides containing an epoxide functional group is de-epoxidation. The resultant de-epoxy rosamicin is a significant process-related impurity and degradation product that must be accurately monitored and quantified to ensure the safety and efficacy of the drug substance and product.[6][7]
The development of a stability-indicating analytical method is therefore not merely a regulatory requirement but a scientific necessity. Such a method must be able to unequivocally separate the active pharmaceutical ingredient (API) from its degradation products, allowing for reliable quantification of each. This application note addresses this need by providing a meticulously developed and validated HPLC method.
Scientific Principles of the Separation
The successful separation of rosamicin and de-epoxy rosamicin by reversed-phase HPLC hinges on the subtle differences in their polarity. The removal of the epoxy group in de-epoxy rosamicin increases its hydrophobicity relative to the parent compound. This principle guides the selection of the stationary and mobile phases.
Stationary Phase Selection: A C18 (octadecylsilyl) stationary phase is the workhorse of reversed-phase chromatography and is well-suited for the separation of moderately polar compounds like macrolide antibiotics.[8][9][10][11] The non-polar C18 chains interact with the hydrophobic regions of the analytes. The increased hydrophobicity of de-epoxy rosamicin will lead to a stronger interaction with the C18 stationary phase, resulting in a longer retention time compared to rosamicin.
Mobile Phase Optimization: The mobile phase, a mixture of an aqueous buffer and an organic modifier (typically acetonitrile or methanol), is optimized to achieve the desired separation.
Organic Modifier: Acetonitrile is often preferred for macrolide analysis due to its lower viscosity and favorable UV transparency.[8][9][10] The proportion of acetonitrile in the mobile phase is a critical parameter; a higher concentration will decrease retention times, while a lower concentration will increase them.
Aqueous Buffer and pH Control: Macrolide antibiotics contain a basic dimethylamino group, making their retention sensitive to the pH of the mobile phase.[12] A phosphate or acetate buffer is typically used to maintain a consistent pH. Operating at a slightly alkaline pH (e.g., pH 6.0 - 8.0) can suppress the protonation of the amine, leading to better peak shape and reproducibility.[8][10]
Detection: Rosamicin and its derivatives lack a strong chromophore, making UV detection at lower wavelengths (around 210 nm) a common approach.[9][11] A Photodiode Array (PDA) detector is highly recommended as it allows for the acquisition of the entire UV spectrum of each peak, aiding in peak purity assessment and identification.
Experimental Workflow and Protocols
Materials and Reagents
Rosamicin Reference Standard
De-epoxy Rosamicin Reference Standard (if available)
A gradient program allows for the effective elution of both the more polar rosamicin and the less polar de-epoxy rosamicin, ensuring good separation and reasonable run times.
Flow Rate
1.0 mL/min
A standard flow rate that provides a good balance between analysis time and column efficiency.
Column Temperature
35 °C
Maintaining a constant, slightly elevated temperature improves peak shape and reduces viscosity, leading to better reproducibility.[8][10]
Injection Volume
10 µL
A small injection volume minimizes band broadening.
Detection Wavelength
210 nm
A suitable wavelength for detecting macrolides that lack strong chromophores.[9][11]
Standard and Sample Preparation Protocol
Step 1: Preparation of Mobile Phase A (Buffer)
Weigh 3.4 g of KH2PO4 and dissolve it in 1 L of HPLC grade water.
Adjust the pH to 6.8 using dilute orthophosphoric acid.
Filter the buffer through a 0.45 µm membrane filter.
Step 2: Preparation of Standard Stock Solutions (1000 µg/mL)
Accurately weigh approximately 25 mg of Rosamicin Reference Standard and transfer to a 25 mL volumetric flask.
Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).
If available, prepare a separate stock solution of de-epoxy rosamicin in the same manner.
Step 3: Preparation of Working Standard and System Suitability Solution
From the stock solutions, prepare a mixed working standard solution containing approximately 100 µg/mL of rosamicin and 10 µg/mL of de-epoxy rosamicin in the diluent. This solution will be used for system suitability checks and calibration.
Step 4: Preparation of Sample Solution
Accurately weigh a quantity of the sample (e.g., drug substance) equivalent to about 25 mg of rosamicin and transfer to a 25 mL volumetric flask.
Add approximately 15 mL of diluent and sonicate for 10 minutes to ensure complete dissolution.
Dilute to volume with the diluent and mix well.
Filter the solution through a 0.45 µm syringe filter into an HPLC vial.
Forced Degradation Studies Protocol
To demonstrate the stability-indicating nature of the method, forced degradation studies should be performed as recommended by ICH guidelines.[13][14]
Protocol:
Prepare separate solutions of rosamicin (approximately 1 mg/mL) in the diluent.
Expose the solutions to the following stress conditions:
Acid Hydrolysis: Add 1 mL of 0.1 M HCl and heat at 60 °C for 2 hours.
Base Hydrolysis: Add 1 mL of 0.1 M NaOH and keep at room temperature for 1 hour.
Oxidative Degradation: Add 1 mL of 3% H2O2 and keep at room temperature for 4 hours.[15]
Thermal Degradation: Heat a solution at 80 °C for 24 hours.
Photolytic Degradation: Expose a solution to UV light (254 nm) for 24 hours.[15]
After exposure, neutralize the acidic and basic samples.
Dilute the stressed samples with the diluent to a final concentration of approximately 100 µg/mL.
Analyze the stressed samples by HPLC along with an unstressed control sample.
Expected Outcome: The method should demonstrate the ability to separate the main rosamicin peak from any degradation products formed, including de-epoxy rosamicin. Peak purity analysis using the PDA detector should confirm that the rosamicin peak is spectrally pure in the presence of its degradants.
Method Validation
The developed method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[1][2][16] The following validation parameters should be assessed:
System Suitability
System suitability testing is an integral part of the analytical procedure and ensures the chromatographic system is performing adequately.
Relative Standard Deviation (RSD) for replicate injections
≤ 2.0% for peak area and retention time
Specificity
As demonstrated by the forced degradation studies, the method should be specific for the analyte of interest. There should be no interference from the diluent, excipients (for drug product), or degradation products at the retention time of rosamicin and de-epoxy rosamicin.
Linearity
The linearity of the method should be established across a range of concentrations.
Parameter
Details
Range
50% to 150% of the nominal concentration (e.g., 50, 75, 100, 125, 150 µg/mL for rosamicin)
Number of concentrations
At least 5
Analysis
Plot peak area versus concentration and perform linear regression.
Acceptance Criteria
Correlation coefficient (R²) ≥ 0.999
Accuracy
Accuracy is determined by recovery studies.
Parameter
Details
Procedure
Spike a placebo (for drug product) or a known sample with known amounts of rosamicin and de-epoxy rosamicin at three concentration levels (e.g., 80%, 100%, 120%).
Number of replicates
3 at each level
Acceptance Criteria
Mean recovery should be between 98.0% and 102.0%.
Precision
Precision is evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).
Parameter
Details
Repeatability
Analyze six replicate samples at 100% of the test concentration on the same day.
Intermediate Precision
Repeat the analysis on a different day, with a different analyst, and on a different instrument.
Acceptance Criteria
RSD ≤ 2.0% for both repeatability and intermediate precision.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD and LOQ for de-epoxy rosamicin are determined to assess the sensitivity of the method.
Parameter
Method of Determination
LOD
Based on the signal-to-noise ratio (typically 3:1) or the standard deviation of the response and the slope of the calibration curve.
LOQ
Based on the signal-to-noise ratio (typically 10:1) or the standard deviation of the response and the slope of the calibration curve.[11]
Robustness
The robustness of the method is evaluated by making small, deliberate variations in the chromatographic parameters.
Parameter Varied
Variation
Flow Rate
± 0.1 mL/min
Column Temperature
± 2 °C
Mobile Phase pH
± 0.2 units
Acceptance Criteria
System suitability parameters should still be met, and the results should not be significantly affected.
Visualizations
Caption: Workflow for HPLC Method Development and Validation.
Caption: Degradation Pathway of Rosamicin.
Conclusion
The HPLC method detailed in this application note provides a reliable and robust tool for the quantification of de-epoxy rosamicin in the presence of rosamicin. The method is stability-indicating, as demonstrated through forced degradation studies, and meets the validation criteria set forth by the ICH. By following the outlined protocols, researchers and quality control analysts can confidently monitor the purity and stability of rosamicin, ensuring the quality and safety of this important macrolide antibiotic.
References
Lin, C., et al. (1980). High-pressure Liquid Chromatographic Method for Determination of Rosaramicin in Humans. Antimicrobial Agents and Chemotherapy, 18(5), 780–783. Available at: [Link]
Gomes, C. R. G., et al. (2023). Development of an HPLC method for the simultaneous determination of azithromycin, clarithromycin, and erythromycin in wastewater. RSC Advances, 13, 35356-35364. Available at: [Link]
Al-Rimawi, F. (2014). Quantification of three macrolide antibiotics in pharmaceutical lots by HPLC: Development, validation and application to a simultaneous separation. British Journal of Pharmacy, 1(1). Available at: [Link]
Gomes, C. R. G., et al. (2023). Development of an HPLC method for the simultaneous determination of azithromycin, clarithromycin, and erythromycin in wastewater. RSC Advances, 13, 35356-35364. Available at: [Link]
International Council for Harmonisation. (n.d.). Quality Guidelines. ICH. Available at: [Link]
Al-Rimawi, F., & Kharoaf, M. (2017). Development and validation of a stability-indicating RP-HPLC method for the detection and quantification of azithromycin in bulk. Journal of the Association of Arab Universities for Basic and Applied Sciences, 24, 139-145. Available at: [Link]
ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]
Akmese, B. (2020). Stress Degradation Studies of Macrolide Antibiotics “Roxithromycin, Tilmicosin and Tylosin” by Using HPLC. Journal of the Turkish Chemical Society, Section A: Chemistry, 7(1), 221-230. Available at: [Link]
Borman, P., & Nethercote, P. (2019). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. In Analytical Method Validation and Instrument Performance Verification. ResearchGate. Available at: [Link]
International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]
Akmese, B. (2020). Stress Degradation Studies of Macrolide Antibiotics “Roxithromycin, Tilmicosin and Tylosin” by Using HPLC. DergiPark. Available at: [Link]
Pharmaceuticals and Medical Devices Agency (PMDA). (n.d.). ICH-Q2 Analytical Method Validation. Available at: [Link]
Syarifah, A. N., Suryadi, H., & Mun'im, A. (2022). Validation of Rosmarinic Acid Quantification using High-Performance Liquid Chromatography in Various Plants. Pharmacognosy Journal, 14(1). Available at: [Link]
Avisar, D., et al. (2018). Identification, Mechanisms and Kinetics of Macrolide Degradation Product Formation under Controlled Environmental Conditions. ResearchGate. Available at: [Link]
Avisar, D., et al. (2018). Identification, Mechanisms and Kinetics of Macrolide Degradation Product Formation under Controlled Environmental Conditions. Tel Aviv University. Available at: [Link]
Arisawa, A., et al. (2009). Production of rosamicin derivatives in Micromonospora rosaria by introduction of D-mycinose biosynthetic gene with PhiC31-derived integration vector pSET152. Applied and Environmental Microbiology, 75(9), 2828–2834. Available at: [Link]
da Silva, A. F. M., et al. (2013). Validated HPLC-PDA Method For Rosmarinic Acid Quantification in Rosemary. ResearchGate. Available at: [Link]
Puar, M. S., et al. (1992). Solid state thermal degradation products of rosaramicin. The Journal of Antibiotics, 45(9), 1540–1543. Available at: [Link]
Kishi, T., et al. (1978). Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin). The Journal of Antibiotics, 31(5), 433–440. Available at: [Link]
Syarifah, A. N., Suryadi, H., & Mun'im, A. (2022). Validation of Rosmarinic Acid Quantification using High- Performance Liquid Chromatography in Various Plants. Pharmacognosy Journal. Available at: [Link]
Dodd, M. C., & von Gunten, U. (2006). Degradation of macrolide antibiotics by ozone: a mechanistic case study with clarithromycin. Environmental Science & Technology, 40(18), 5776–5782. Available at: [Link]
Onta, T. (n.d.). Macrolide Antibiotics M-4365 Produced by Micromonospora IV. Antimycoplasmal Activity of Antibiotic M-4365 G2 (De Epoxy Rosamicin). Amanote Research. Available at: [Link]
Aszalos, A. (1986). Retention times of rosaramicin, its analogs, and some common drugs in HPLC. Methods in Enzymology, 125, 495–500. Available at: [Link]
Puar, M. S., et al. (1992). SOLID STATE THERMAL DEGRADATION PRODUCTS OF ROSARAMICIN. The Journal of Antibiotics, 45(9), 1540–1543. Available at: [Link]
Arisawa, A., et al. (2010). Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria. Antimicrobial Agents and Chemotherapy, 54(7), 2828–2834. Available at: [Link]
Kovačič, B., et al. (2013). Forced degradation studies of rapamycin: Identification of autoxidation products. ResearchGate. Available at: [Link]
Böger, B., et al. (2020). HPLC-MS/MS Method for Quantification of Pharmaceuticals in Subtropical Rivers and Water Treatment Plants in Brazil. Journal of Environmental Science and Public Health, 4(4), 390–408. Available at: [Link]
Fukagawa, Y., et al. (1984). Deepoxidation of 16-membered epoxyenone macrolide antibiotics. I. Microbial deepoxidation and subsequent isomerization of deltamycins A1, A2, A3, A4 (carbomycin A) and X. The Journal of Antibiotics, 37(2), 118–126. Available at: [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Natural Product Chemists, Bioprocess Engineers, and Drug Discovery Scientists.
Document Type: Advanced Methodology & Protocol Guide.
Scientific Context & Mechanistic Overview
De-epoxy rosamicin, widely designated in early literature as Antibiotic M-4365G2 [1], is a potent 16-membered basic macrolide antibiotic. Originally isolated from the culture broths of Micromonospora capillata (strain MCRL 0940) and Micromonospora rosaria, it serves as both a broad-spectrum antimicrobial agent—exhibiting striking efficacy against Gram-negative bacilli like Proteus spp. and Mycoplasma[2]—and a critical biosynthetic intermediate. In the native biosynthetic pathway, de-epoxy rosamicin undergoes post-polyketide modification via the cytochrome P450 enzyme RosD to form the C-12/13 epoxide characteristic of mature rosamicin[3].
The Causality of the Extraction Strategy
Extracting macrolides from complex actinomycete fermentation broths requires exploiting their specific physicochemical properties to separate them from neutral lipids, antifoaming agents, and acidic metabolites.
De-epoxy rosamicin contains a desosamine sugar moiety bearing a tertiary dimethylamino group. This structural feature is the linchpin of the purification strategy:
Alkaline Deprotonation: At a pH of 9.0–9.5 (above the amine's pKa of ~8.5), the molecule is uncharged and highly lipophilic, allowing it to partition efficiently into moderately polar organic solvents like ethyl acetate (EtOAc) or dichloromethane (CH₂Cl₂).
Acidic Protonation (The Purification Bottleneck): By back-extracting the organic layer with an acidic aqueous solution (pH 4.0–4.5), the amine becomes protonated. The macrolide shifts into the aqueous phase as a water-soluble salt, leaving non-basic impurities (neutral lipids, sterols, and acidic pigments) trapped in the organic phase, which is subsequently discarded.
This acid-base swing creates a self-validating purification loop: only compounds capable of reversible pH-dependent phase switching will survive this step, drastically simplifying downstream chromatography[4].
Process Visualization
The following workflow illustrates the phase-switching extraction logic and chromatographic isolation of de-epoxy rosamicin.
Caption: pH-guided liquid-liquid extraction and purification workflow for de-epoxy rosamicin.
Step-by-Step Experimental Protocol
Materials & Reagents
Solvents: Ethyl acetate (EtOAc), Dichloromethane (CH₂Cl₂), Chloroform (CHCl₃), Methanol (MeOH) – all ACS or HPLC grade.
Harvesting: Terminate the Micromonospora fermentation (typically after 72–120 hours of submerged aerobic culture).
Separation: Centrifuge the whole broth at 5,000 × g for 20 minutes at 4°C to pellet the mycelial mass.
Filtration: Pass the supernatant through a glass microfiber filter (e.g., GF/F) to remove residual cellular debris. Self-Validation: The filtrate must be optically clear to prevent stubborn emulsions during liquid-liquid extraction.
Phase 2: Primary Alkaline Extraction
pH Adjustment: While stirring vigorously, slowly add 1M NaOH to the cell-free supernatant until the pH stabilizes between 9.0 and 9.5.
Solvent Partitioning: Add an equal volume (1:1 v/v) of EtOAc to the aqueous broth. Mix thoroughly using an overhead stirrer or separating funnel for 15 minutes.
Phase Separation: Allow the layers to separate. Collect the upper organic layer (EtOAc). Repeat the extraction twice more with fresh EtOAc. Combine all organic fractions.
In-Process QC: Spot the depleted aqueous layer on a TLC plate. If macrolides are still present (visualized as dark spots after anisaldehyde staining and heating), verify the pH is >9.0 and perform an additional extraction.
Phase 3: Acid-Base Enrichment (The Phase-Switch)
Acidic Shift: Add distilled water (1/3 the volume of the combined EtOAc extract) to the organic phase. Dropwise, add 1M HCl until the aqueous layer reaches pH 4.0–4.5.
Extraction: Shake vigorously. The protonated de-epoxy rosamicin will migrate into the lower aqueous layer. Collect the aqueous layer and repeat this acidic wash once more. Combine the acidic aqueous layers and discard the EtOAc layer (which now contains unwanted neutral lipids).
Alkaline Recovery: Adjust the enriched aqueous phase back to pH 9.0–9.5 using 1M NaOH.
Final Extraction: Extract the basic aqueous phase three times with CH₂Cl₂ (1:1 v/v). Combine the CH₂Cl₂ layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (rotary evaporation at 35°C) to yield a crude, enriched macrolide powder.
Phase 4: Silica Gel Chromatography
Rationale: Silica gel contains acidic silanol groups. If a basic macrolide is loaded in standard neutral solvents, it will bind irreversibly or streak severely. Adding a volatile base (NH₄OH) neutralizes the stationary phase, ensuring sharp, Gaussian elution bands.
Column Packing: Slurry-pack a silica gel column in CHCl₃.
Sample Loading: Dissolve the crude extract in a minimal volume of CHCl₃ and load it onto the column bed.
Gradient Elution: Elute using a stepwise gradient of CHCl₃ : MeOH containing 0.1% to 0.5% aqueous NH₄OH. Start at 100:0 and gradually increase the polarity to 90:10.
Fraction Collection & Pooling: Monitor fractions via TLC (CHCl₃:MeOH:NH₄OH, 85:14:1). De-epoxy rosamicin (M-4365G2) typically elutes at a distinct polarity window prior to more highly oxygenated macrolides. Pool fractions containing the pure compound and evaporate to dryness.
Quantitative Data & Process Metrics
The following table summarizes the critical physicochemical parameters and expected process metrics that govern the extraction of de-epoxy rosamicin.
Parameter / Metric
Value / Description
Operational Rationale
Target Molecule
De-epoxy rosamicin (M-4365G2)
16-membered basic macrolide lacking the C-12/13 epoxide[1][3].
Desosamine pKa
~8.0 - 8.5
Dictates the exact pH thresholds required for liquid-liquid phase switching.
Primary Extraction pH
9.0 - 9.5
Ensures complete deprotonation of the tertiary amine for maximum organic solubility.
Back-Extraction pH
4.0 - 4.5
Forces protonation, pulling the macrolide into the aqueous phase and leaving neutral lipids behind.
Chromatography Modifier
0.1% - 0.5% Aqueous NH₄OH
Neutralizes acidic silanol sites on the silica gel to prevent basic compound tailing.
Typical Antimicrobial Profile
High activity vs. Proteus spp.
Validates biological activity of the purified fraction; superior to erythromycin against Gram-negatives[2].
References
Furumai, T., Maezawa, I., Matsuzawa, N., Yano, S., & Yamaguchi, T. (1977). Macrolide antibiotics M-4365 produced by Micromonospora. I. Taxonomy, production, isolation, characterization and properties. The Journal of Antibiotics. [Link]
Kinumaki, A., Harada, K., Suzuki, T., & Okuda, T. (1977). Macrolide antibiotics M-4365 produced by Micromonospora. II. Chemical structures. The Journal of Antibiotics. [Link]
Yamaguchi, T., Hayasaka, H., Yoshida, H., Matsushita, T., Yamabe, A., & Ohshima, S. (1978). Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin). The Journal of Antibiotics. [Link]
Li, W., Anzai, Y., Kinoshita, K., & Kato, F. (2013). Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria. Antimicrobial Agents and Chemotherapy. [Link]
Application Notes and Protocols for Reductive Amination of De-epoxy Rosamicin Derivatives
For Researchers, Scientists, and Drug Development Professionals Introduction: The Therapeutic Potential of Rosamicin and the Role of Reductive Amination in Drug Discovery Rosamicin, a 16-membered macrolide antibiotic pro...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Therapeutic Potential of Rosamicin and the Role of Reductive Amination in Drug Discovery
Rosamicin, a 16-membered macrolide antibiotic produced by Micromonospora rosaria, has long been a subject of interest in the development of new anti-infective agents.[1][2] Its unique structural features, including a C-20 formyl group and a C-12,13 epoxide, contribute to its biological activity.[1][3] The modification of the rosamicin scaffold, particularly at the periphery, offers a promising avenue for the generation of novel derivatives with improved pharmacokinetic properties, enhanced potency against resistant strains, and expanded therapeutic applications.
De-epoxidation of rosamicin at the C-12,13 position can be a key strategic modification to alter the molecule's conformational flexibility and metabolic stability. Subsequent functionalization of the de-epoxy rosamicin core opens up a vast chemical space for derivatization. Among the various chemical transformations available, reductive amination stands out as a robust and versatile method for introducing diverse amine functionalities. This technique allows for the controlled formation of new carbon-nitrogen bonds, enabling the synthesis of a library of N-substituted de-epoxy rosamicin derivatives with the potential for novel biological activities.[4][5][6]
This application note provides a comprehensive guide to the reductive amination of de-epoxy rosamicin derivatives. It delves into the underlying chemical principles, offers detailed experimental protocols, and discusses critical aspects of reaction optimization, purification, and characterization.
The Chemistry of Reductive Amination: A Powerful Tool for Amine Synthesis
Reductive amination is a two-step process that converts a carbonyl group (an aldehyde or a ketone) into an amine through an intermediate imine or iminium ion.[7] The reaction is typically carried out in a one-pot fashion, where the carbonyl compound, the amine, and a reducing agent are combined. The choice of the reducing agent is critical for the success of the reaction, especially when dealing with complex and multifunctional molecules like macrolide antibiotics.
The general mechanism of reductive amination is as follows:
Imine/Iminium Ion Formation: The amine nucleophilically attacks the carbonyl carbon of the de-epoxy rosamicin derivative to form a hemiaminal intermediate. This is followed by the elimination of a water molecule to yield an imine (for primary amines) or an iminium ion (for secondary amines). This step is often acid-catalyzed.
Reduction: A reducing agent present in the reaction mixture selectively reduces the C=N double bond of the imine or iminium ion to afford the corresponding amine.
Choosing the Right Reducing Agent
For the reductive amination of complex molecules like de-epoxy rosamicin derivatives, a mild and selective reducing agent is paramount to avoid unwanted side reactions, such as the reduction of other functional groups present in the macrolide scaffold.
Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice for reductive aminations of complex substrates.[7] It is a mild and selective reducing agent that is particularly effective for the reduction of imines and iminium ions in the presence of other reducible functional groups. Its lower basicity compared to other borohydrides minimizes side reactions.
Sodium Cyanoborohydride (NaBH₃CN): While also effective, NaBH₃CN is more toxic than NaBH(OAc)₃ and its reactivity is pH-dependent.
Sodium Borohydride (NaBH₄): This is a more powerful reducing agent and can reduce aldehydes and ketones. Its use in one-pot reductive aminations requires careful control of reaction conditions to favor imine formation and subsequent reduction over the direct reduction of the starting carbonyl.
For the protocols outlined in this guide, sodium triacetoxyborohydride is the recommended reducing agent due to its high selectivity and safety profile.
Experimental Protocols
The following protocols provide a detailed, step-by-step methodology for the reductive amination of a generic de-epoxy rosamicin derivative bearing a carbonyl group (e.g., the C-9 ketone or a strategically introduced aldehyde).
General Considerations:
Starting Material: The de-epoxy rosamicin derivative should be of high purity. The presence of impurities can interfere with the reaction and complicate the purification of the final product.
Solvents: Anhydrous solvents are recommended to prevent the hydrolysis of the reducing agent and to favor imine formation. Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are commonly used solvents for reductive aminations with sodium triacetoxyborohydride.
Inert Atmosphere: While not always strictly necessary for all reductive aminations, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the degradation of sensitive reagents and intermediates.
Stoichiometry: The stoichiometry of the reactants should be carefully controlled to maximize the yield of the desired product and minimize the formation of byproducts. A slight excess of the amine and the reducing agent is often used.
Protocol 1: Reductive Amination of a De-epoxy Rosamicin Ketone Derivative with a Primary Amine
This protocol describes the reaction of a de-epoxy rosamicin derivative containing a ketone (e.g., at the C-9 position) with a primary amine to yield a secondary amine derivative.
Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the de-epoxy rosamicin ketone derivative (1.0 eq).
Dissolution: Dissolve the starting material in anhydrous DCM (concentration typically 0.1 M).
Addition of Amine: Add the primary amine (1.2 - 1.5 eq) to the solution. Stir the mixture at room temperature for 15-30 minutes to allow for initial imine formation.
Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.5 - 2.0 eq) portion-wise to the reaction mixture. A slight exotherm may be observed.
Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-24 hours at room temperature.
Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.
Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by silica gel column chromatography to obtain the desired N-substituted de-epoxy rosamicin derivative.[8]
Protocol 2: Reductive Amination of a De-epoxy Rosamicin Aldehyde Derivative with a Secondary Amine
This protocol outlines the reaction of a de-epoxy rosamicin derivative bearing an aldehyde functionality with a secondary amine to produce a tertiary amine derivative.
Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve the de-epoxy rosamicin aldehyde derivative (1.0 eq) in anhydrous DCE (0.1 M).
Addition of Amine: Add the secondary amine (1.2 - 1.5 eq) to the solution and stir for 10-20 minutes at room temperature.
Addition of Reducing Agent: Add sodium triacetoxyborohydride (1.5 - 2.0 eq) to the mixture in one portion.
Reaction Monitoring: Monitor the reaction progress using TLC or LC-MS. Reactions are typically complete in 1-12 hours at room temperature.
Quenching and Work-up: Follow the same quenching and work-up procedure as described in Protocol 1.
Purification: Purify the crude product by silica gel column chromatography to isolate the tertiary amine derivative.[8]
Data Presentation: A Comparative Overview
The following table summarizes typical reaction parameters and expected outcomes for the reductive amination of de-epoxy rosamicin derivatives.
Parameter
Ketone Substrate (Protocol 1)
Aldehyde Substrate (Protocol 2)
Amine
Primary Amine (1.2-1.5 eq)
Secondary Amine (1.2-1.5 eq)
Reducing Agent
NaBH(OAc)₃ (1.5-2.0 eq)
NaBH(OAc)₃ (1.5-2.0 eq)
Solvent
Anhydrous DCM
Anhydrous DCE
Catalyst
Acetic Acid (optional, 0.1 eq)
Not typically required
Reaction Time
2-24 hours
1-12 hours
Temperature
Room Temperature
Room Temperature
Typical Yield
60-85%
70-95%
Visualization of the Workflow
Caption: A generalized workflow for the one-pot reductive amination of de-epoxy rosamicin derivatives.
Characterization of N-Alkylated De-epoxy Rosamicin Derivatives
The successful synthesis of the desired N-substituted de-epoxy rosamicin derivatives must be confirmed through rigorous characterization using modern analytical techniques.
Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HRMS): ESI-HRMS is a powerful tool for determining the accurate mass of the synthesized derivative, which allows for the confirmation of its elemental composition.[9] The observation of the [M+H]⁺ ion corresponding to the calculated molecular weight of the product is a primary indicator of a successful reaction.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The ¹H NMR spectrum will show characteristic signals for the newly introduced alkyl group on the nitrogen atom. For example, in the case of N-benzylation, new aromatic protons will appear in the spectrum. The disappearance of the aldehyde proton signal (if applicable) and the appearance of new signals corresponding to the -CH₂-N- or -CH-N- moiety are key diagnostic features.
¹³C NMR: The ¹³C NMR spectrum will corroborate the ¹H NMR data, showing new carbon signals for the N-alkyl group and a shift in the chemical shift of the carbon atom attached to the nitrogen.[10]
2D NMR (COSY, HSQC, HMBC): Two-dimensional NMR experiments are invaluable for the complete structural elucidation of the new derivative, allowing for the unambiguous assignment of all proton and carbon signals and confirming the connectivity of the newly introduced substituent.[9]
Chromatographic Analysis
Thin-Layer Chromatography (TLC): TLC is a quick and effective method for monitoring the progress of the reaction and for the initial assessment of the purity of the product. The product will have a different Rf value compared to the starting materials.
High-Performance Liquid Chromatography (HPLC): HPLC is used for the accurate determination of the purity of the final compound and can also be employed for purification on a larger scale.[11][12]
Trustworthiness: A Self-Validating System
The protocols described herein are designed to be self-validating. The combination of in-process reaction monitoring (TLC or LC-MS) and comprehensive final product characterization (HRMS and NMR) provides a robust system for ensuring the identity and purity of the synthesized de-epoxy rosamicin derivatives. The expected spectroscopic data, based on the known structures of rosamicin and related macrolides, serve as a benchmark for the validation of the experimental results.[9][10]
Conclusion
Reductive amination is a highly effective and versatile strategy for the derivatization of de-epoxy rosamicin. The use of mild and selective reducing agents like sodium triacetoxyborohydride allows for the introduction of a wide range of amine functionalities while preserving the integrity of the complex macrolide core. The detailed protocols and characterization guidelines provided in this application note are intended to equip researchers in the field of drug discovery with the necessary tools to explore the vast chemical space of novel rosamicin derivatives, ultimately contributing to the development of next-generation antibiotics.
References
Discovery of a New Rosamicin Derivative from Endophytic Micromonospora rosaria FoRo54 Using Genome Mining Technology. PMC. Available at: [Link]
Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria. PMC. Available at: [Link]
C-and 1 H-NMR data of IZIII, rosamicin and tylosin. ResearchGate. Available at: [Link]
Facile and selective N-alkylation of gentamicin antibiotics via chemoenzymatic synthesis. PMC. Available at: [Link]
Macrolide antibiotics - Column Chromatography. Sorbead India. Available at: [Link]
Facile and selective N-alkylation of gentamicin antibiotics via chemoenzymatic synthesis. Royal Society of Chemistry. Available at: [Link]
Facile and selective N-alkylation of gentamicin antibiotics via chemoenzymatic synthesis. ResearchGate. Available at: [Link]
Next-Generation Macrolide Antibiotics. Thieme. Available at: [Link]
FAST LIQUID CHROMATOGRAPHY OF MACROLIDE ANTIBIOTICS. oam-ireland.top. Available at: [Link]
Biosynthesis of rosamicin. PubMed. Available at: [Link]
Synthesis of Several N-Substituted Acid Amides. Amanote. Available at: [Link]
A new mycinosyl rosamicin derivative produced by an engineered Micromonospora rosaria mutant with a cytochrome P450 gene disruption introducing the D-mycinose biosynthetic gene. PubMed. Available at: [Link]
Cytochrome P450 enzyme RosC catalyzes a multistep oxidation reaction to form the non-active compound 20-carboxyrosamicin. PubMed. Available at: [Link]
Macrolides: From Toxins to Therapeutics. PMC. Available at: [Link]
Chromatographic methods for determination of macrolide antibiotic residues in tissues and milk of food-producing animals. PubMed. Available at: [Link]
Recent progress on the total synthesis of acetogenins from Annonaceae. Beilstein Journals. Available at: [Link]
Analytical Methodologies for Characterization and Quality Assessment of Beta-Lactam and Macrolide Antibiotics in Pharmaceutical. Research Journal of Pharmacy and Technology. Available at: [Link]
Isolation and First Total Synthesis of PM100618 and PM110049, Two Structurally Distinct Marine-Derived Anticancer Oxazole Derivatives. ACS Publications. Available at: [Link]
Research Content. Nagoya City University. Available at: [Link]
Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]
Synthesis, Spectrometric Characterization (ESI-MS, NMR, IRTF), X-Ray Study and Quantum Chemical Calculations of 2-oxo-2H-chromen-7-yl Benzoate. Scientific & Academic Publishing. Available at: [Link]
Application Note: High-Resolution Mass Spectrometry Fragmentation Analysis of De-epoxy Rosamicin
Introduction De-epoxy rosamicin, structurally synonymous with repromicin and antibiotic M-4365 G2, is a potent 16-membered macrolide antibiotic[1][2][]. Originally isolated from Micromonospora species, this compound is c...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
De-epoxy rosamicin, structurally synonymous with repromicin and antibiotic M-4365 G2, is a potent 16-membered macrolide antibiotic[1][2][]. Originally isolated from Micromonospora species, this compound is characterized by its 16-membered macrolactone ring and a desosamine sugar moiety, notably lacking the C12-C13 epoxide group found in its parent analog, rosamicin[1][4]. With an empirical formula of C31H51NO8 and an exact monoisotopic mass of 565.3615 Da, de-epoxy rosamicin demonstrates significant antibacterial activity, particularly against Gram-positive bacteria and Mycoplasma species[2][][5].
In modern drug development, biotransformation tracking, and chemoenzymatic synthesis[6][7], High-Resolution Mass Spectrometry (HRMS) coupled with Collision-Induced Dissociation (CID) is the gold standard for structural elucidation. This application note details a robust, self-validating UHPLC-ESI-Q-TOF protocol for the fragmentation analysis of de-epoxy rosamicin, providing deep mechanistic insights into its gas-phase dissociation pathways.
Mechanistic Principles of Macrolide Fragmentation
To develop a reliable MS/MS method, one must understand the intrinsic chemical properties governing the molecule's behavior in the gas phase.
Proton Affinity and Ionization : In positive Electrospray Ionization (ESI+), the tertiary amine of the desosamine sugar (pKa ~8.8) acts as the primary protonation site, yielding a robust [M+H]+ precursor ion at m/z 566.37[2].
Collision-Induced Dissociation (CID) Dynamics : When subjected to CID, the glycosidic bond connecting the desosamine to the macrolactone ring is highly labile[8]. Because the ionizing proton is strongly localized on the nitrogen atom of the sugar, the charge is disproportionately retained by the desosamine moiety upon cleavage[8].
Diagnostic Ion Generation : This charge retention mechanism results in a dominant, diagnostic fragment at m/z 158.12 (the desosamine oxocarbenium ion)[8]. Conversely, if the charge is retained by the aglycone, a complementary fragment at m/z 409.26 is observed. Secondary fragmentation pathways involve the neutral loss of water (-18 Da) from the multiple hydroxyl groups on the macrolactone core.
Experimental Protocol
This protocol is designed as a self-validating system. By incorporating a blank matrix and utilizing a high-resolution Q-TOF instrument, mass accuracy (< 5 ppm) serves as an internal validation of fragment identity.
Collision Energy (CE) : Ramped from 15 eV to 45 eV to capture both fragile glycosidic cleavages and higher-energy backbone fragmentations.
Results and Data Interpretation
Quantitative Data Summary
The HRMS/MS spectrum of de-epoxy rosamicin is characterized by specific diagnostic ions. The table below summarizes the exact masses, elemental formulas, and structural assignments for the primary fragments.
Observed m/z
Theoretical m/z
Mass Error (ppm)
Elemental Formula
Structural Assignment / Neutral Loss
566.3691
566.3695
-0.7
C31H52NO8+
Precursor Ion[M+H]+
548.3585
548.3589
-0.7
C31H50NO7+
[M+H - H2O]+
409.2588
409.2590
-0.5
C23H37O6+
Aglycone Ion (Loss of neutral desosamine, 157 Da)
391.2480
391.2484
-1.0
C23H35O5+
[Aglycone - H2O]+
158.1178
158.1181
-1.9
C8H16NO2+
Desosamine Fragment (Cleavage of glycosidic bond)[8]
Fragmentation Pathway Visualization
The following diagram illustrates the logical flow of the collision-induced dissociation pathway, highlighting the competitive charge retention between the sugar and the aglycone.
Proposed CID fragmentation pathway of de-epoxy rosamicin [M+H]+.
Conclusion
The structural elucidation of de-epoxy rosamicin (M-4365 G2) relies heavily on understanding its gas-phase dissociation mechanics. By leveraging the basicity of the desosamine moiety, analysts can confidently use the m/z 158.12 fragment as a quantitative and qualitative diagnostic marker[8]. This self-validating UHPLC-HRMS protocol ensures high mass accuracy and reproducible fragmentation, providing a robust framework for researchers engaged in macrolide drug development, biotransformation assays, and pharmacokinetic studies.
References
[4] Oxford University Press. Cytochrome P450 enzyme RosC catalyzes a multistep oxidation reaction to form the non-active compound 20-carboxyrosamicin. URL:[Link]
[6] Journal of the American Chemical Society. Chemoenzymatic Total Synthesis and Structural Diversification of Tylactone-Based Macrolide Antibiotics through Late-Stage Polyketide Assembly, Tailoring, and C—H Functionalization. URL:[Link]
[7] ResearchGate. Biotransformation of Rosamicin Antibiotic into 10,11-Dihydrorosamicin with Enhanced In Vitro Antibacterial Activity Against MRSA. URL:[Link]
[8] Emery Pharma. Collision-Induced Fragmentation of Macrolide Antibiotics. URL:[Link]
Application Note & Protocols: In Vivo Efficacy Assessment of De-epoxy Rosamicin in Mouse Infection Models
A Note from the Senior Application Scientist: This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals investigating the in vivo efficacy of de-epoxy rosamic...
Author: BenchChem Technical Support Team. Date: April 2026
A Note from the Senior Application Scientist:
This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals investigating the in vivo efficacy of de-epoxy rosamicin. The protocols and insights provided herein are synthesized from established methodologies in preclinical antibiotic assessment and are designed to be both robust and reproducible. Our philosophy is that a well-designed experiment is a self-validating one. Therefore, this guide moves beyond simple step-by-step instructions to explain the critical reasoning behind key experimental choices—from model selection to data interpretation. Every recommendation is grounded in established scientific principles to ensure the integrity and trustworthiness of your findings. By understanding the "why" behind the "how," you will be better equipped to adapt these protocols to your specific research questions and generate high-quality, actionable data for your antibiotic development program.
Introduction to De-epoxy Rosamicin: A Promising Macrolide Candidate
De-epoxy rosamicin, also known as antibiotic M-4365G2, is a 16-membered macrolide antibiotic produced by Micromonospora capillata.[1] It is a structural analog of rosamicin, a macrolide known for its lipid-solubility and broad-spectrum activity.[2][3] The primary mechanism of action for rosamicin, and by extension its de-epoxy derivative, involves binding to the 50S subunit of the bacterial ribosome, thereby inhibiting protein synthesis.[4]
What makes de-epoxy rosamicin a compelling subject for in vivo investigation is its potent and broad antibacterial spectrum. In vitro studies have demonstrated that its activity is equal to or superior to macrolides like erythromycin against Gram-positive bacteria.[1] More significantly, it exhibits a high degree of activity against Gram-negative bacilli and mycoplasmas, a feature where many classic macrolides are lacking.[1][5] This expanded spectrum suggests potential utility against a wider range of clinically relevant pathogens. This guide provides the foundational protocols to translate these promising in vitro characteristics into robust in vivo efficacy data using validated mouse infection models.
Pre-clinical Formulation and Physicochemical Considerations
A common failure point in preclinical in vivo studies is inadequate drug formulation, leading to poor bioavailability and inconclusive results. Macrolide antibiotics are often lipophilic and can exhibit poor aqueous solubility.[6][7] Therefore, careful consideration of the formulation is paramount.
2.1 Solubility and Vehicle Selection
Before initiating animal studies, the solubility of your specific batch of de-epoxy rosamicin must be determined in various pharmaceutically acceptable vehicles.
For Oral (PO) Administration: Suspension in a vehicle like 0.5% carboxymethyl cellulose (CMC) is a common and effective strategy for administering macrolides in rodent models.[8]
For Intraperitoneal (IP) or Intravenous (IV) Administration: The compound must be fully solubilized. This may require a co-solvent system. A common starting point is a mixture of saline with a low percentage of a biocompatible solvent such as DMSO or ethanol, followed by sterile filtration. Causality: The chosen route of administration dictates the required formulation. A suspension is acceptable for oral gavage, but parenteral routes (IP, IV) demand a clear, sterile solution to prevent embolism and ensure immediate bioavailability.
Table 1: Formulation Vehicle Recommendations
Administration Route
Recommended Vehicle
Key Considerations
Oral (PO)
0.5% (w/v) Carboxymethyl Cellulose (CMC) in sterile water
Ensure uniform suspension before each dose.
Intraperitoneal (IP)
Sterile 0.9% Saline with co-solvent (e.g., <5% DMSO)
Verify complete solubility. Assess local tolerance in a small pilot group to check for irritation.
Intravenous (IV)
Sterile 0.9% Saline with co-solvent (e.g., <5% DMSO)
Must be a completely clear solution. Administer slowly. The final concentration of co-solvent should be minimized.
Subcutaneous (SC)
Sterile 0.9% Saline or PBS with co-solvent
Check for precipitation at the injection site. May allow for slower absorption compared to IP or IV routes.
Designing the In Vivo Efficacy Study
The selection of an appropriate animal model is critical and must be aligned with the clinical indication you are targeting.[9] Mouse models are standard for early-stage in vivo screening due to their cost-effectiveness, reproducibility, and the availability of well-characterized pathogens.[10]
3.1 Selecting the Appropriate Mouse Infection Model
The choice of model depends on whether you aim to assess efficacy against a systemic, life-threatening infection or a more localized, deep-seated infection.
Caption: Experimental workflow for the systemic sepsis/peritonitis model.
I. Materials
De-epoxy rosamicin
Vehicle control (e.g., 0.5% CMC)
Positive control antibiotic (e.g., vancomycin for MRSA)
Pathogen (e.g., MRSA strain NRS71)
Tryptic Soy Broth (TSB) and Agar (TSA) plates
Sterile 0.9% saline
Hog gastric mucin (e.g., Sigma-Aldrich Type III)
Female BALB/c or CD-1 mice (6-8 weeks old)
Syringes and needles (27-30G)
II. Methodology
Animal Preparation: Acclimatize mice for at least 5 days before the experiment. Provide free access to food and water.
[11]2. Inoculum Preparation:
a. Culture the bacterial strain overnight in TSB.
b. Sub-culture into fresh TSB and grow to logarithmic phase (approx. 2-3 hours).
c. Harvest bacteria by centrifugation.
d. Wash the pellet with sterile saline and resuspend in saline containing 4% hog gastric mucin. Causality: Hog gastric mucin enhances the virulence of the bacteria, allowing for a lower, more consistent infectious dose to be used.
[10] e. Adjust the final concentration to the desired CFU/mL (e.g., 2 x 10^7 CFU/mL for MRSA). The exact lethal dose (LD50/LD90) should be determined in a pilot study.
f. Verify the inoculum concentration by plating serial dilutions on TSA plates.
[10]3. Infection Procedure:
a. Randomly assign mice to treatment groups (n=8-10 per group): Vehicle Control, De-epoxy Rosamicin (multiple dose levels), Positive Control.
b. Inject each mouse intraperitoneally (IP) with 0.2 mL of the bacterial inoculum.
Treatment Administration:
a. At a specified time post-infection (e.g., 1 hour), administer the first dose of treatment via the chosen route (e.g., oral gavage or IP injection).
b. Follow the planned dosing schedule (e.g., once or twice daily) for a defined period (e.g., 3 days).
Monitoring and Endpoints:
a. Monitor mice at least twice daily for signs of morbidity (lethargy, ruffled fur, hypothermia) and mortality for up to 7 days.
b. The primary endpoint is survival.
c. Optional Endpoint: To assess bacterial burden, a separate cohort of animals can be euthanized at a specific time point (e.g., 24 hours post-infection). Blood and/or spleen can be collected, homogenized, and plated for CFU enumeration.
Protocol B: Localized Neutropenic Thigh Infection Model
This protocol is ideal for assessing the direct antimicrobial effect of a compound in a deep-tissue site with a high bacterial load, minimizing the influence of the host's primary immune defense.
[12][13]
I. Materials
Same as Protocol A, plus:
Cyclophosphamide (for inducing neutropenia)
II. Methodology
Induction of Neutropenia:
a. Administer cyclophosphamide IP at 150 mg/kg on day -4 and 100 mg/kg on day -1 relative to infection. [14]Causality: This regimen depletes circulating neutrophils, making the mouse more susceptible to infection and allowing the efficacy of the antibiotic to be observed more directly.
Inoculum Preparation:
a. Prepare the bacterial inoculum as described in Protocol A, but resuspend the final pellet in sterile saline without mucin.
b. Adjust the concentration to approximately 1-5 x 10^6 CFU/mL.
Infection Procedure:
a. Anesthetize the mice.
b. Inject 0.1 mL of the bacterial inoculum directly into the thigh muscle of one hind limb.
Treatment Administration:
a. Begin treatment at a specified time post-infection (e.g., 2 hours). Administer de-epoxy rosamicin and controls as per the study design.
Endpoint - Bacterial Burden:
a. At a defined time point (typically 24 hours post-infection), euthanize the mice.
b. Aseptically dissect the entire thigh muscle.
c. Homogenize the muscle tissue in a known volume of sterile saline (e.g., 1 mL).
d. Perform serial dilutions of the homogenate and plate on appropriate agar to determine the number of CFU per gram of tissue.
e. The primary endpoint is the reduction in bacterial log10 CFU/gram of tissue compared to the vehicle-treated control group.
Data Presentation and Interpretation
Quantitative data should be summarized in clear, structured tables for easy comparison.
Table 2: Example Data Presentation for Sepsis Model
Treatment Group
Dose (mg/kg)
Administration Route
Dosing Schedule
% Survival at Day 7
Median Survival Time (Days)
Vehicle Control (0.5% CMC)
-
PO
BID x 3d
0%
1.5
De-epoxy Rosamicin
25
PO
BID x 3d
50%
6.0
De-epoxy Rosamicin
50
PO
BID x 3d
90%
>7.0
Positive Control (Vancomycin)
20
IP
BID x 3d
100%
>7.0
Survival data should be analyzed using Kaplan-Meier survival curves and the log-rank test.
Table 3: Example Data Presentation for Thigh Model
Treatment Group
Dose (mg/kg)
Mean Bacterial Load (log10 CFU/g tissue ± SD)
Δ log10 CFU vs. Vehicle
Vehicle Control
-
8.5 ± 0.4
-
De-epoxy Rosamicin
25
6.2 ± 0.6
-2.3
De-epoxy Rosamicin
50
4.1 ± 0.5
-4.4
Positive Control (Linezolid)
50
4.5 ± 0.7
-4.0
Bacterial load data are typically analyzed using ANOVA or a t-test after logarithmic transformation.
Interpretation:
A statistically significant increase in survival (Sepsis Model) or a significant reduction in bacterial burden of ≥2-log10 CFU (Thigh Model) is generally considered evidence of meaningful in vivo activity.
Dose-dependent efficacy, as shown in the example tables, provides strong evidence of the compound's pharmacological effect.
References
ImQuest BioSciences. (n.d.). In Vivo Mouse Models of Bacterial Infection. ImQuest BioSciences. [Link]
Girard, A. E., Girard, D., English, A. R., Gootz, T. D., Cimochowski, C. R., Faiella, J. A., Haskell, S. L., & Retsema, J. A. (1987). Pharmacokinetic and in vivo studies with azithromycin (CP-62,993), a new macrolide with an extended half-life and excellent tissue distribution. Antimicrobial Agents and Chemotherapy, 31(12), 1948–1954. [Link]
Barišić, N., Čipčić, I., Kujundžić, S., Perić, M., Zgorelec, I., Kujundžić, N., & Landek, G. (2016). Macrolones Are a Novel Class of Macrolide Antibiotics Active against Key Resistant Respiratory Pathogens In Vitro and In Vivo. Antimicrobial Agents and Chemotherapy, 60(10), 5894–5902. [Link]
Retsema, J., Girard, A., Schelkly, W., Manousos, M., Anderson, M., Bright, G., Borovoy, R., Brennan, L., & Mason, R. (1987). Pharmacokinetic and in vivo studies with azithromycin (CP-62,993), a new macrolide with an extended half-life and excellent tissue distribution. Antimicrobial Agents and Chemotherapy, 31(12), 1948-1954. [Link]
Inxight Drugs. (n.d.). ROSARAMICIN. National Center for Advancing Translational Sciences. [Link]
Cynamon, M. H., Gimi, R. H., Gyenes, F., Sharpe, C. A., Lody, B. A., & Sklavounos, A. A. (2000). In Vitro and In Vivo Activities of Macrolide Derivatives against Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 44(6), 1558–1561. [Link]
Yanagihara, K., Kakeya, H., Tomono, K., & Tashiro, T. (2016). Efficacy of β-Lactam-plus-Macrolide Combination Therapy in a Mouse Model of Lethal Pneumococcal Pneumonia. Antimicrobial Agents and Chemotherapy, 60(12), 7179-7187. [Link]
S-K, J., L-C, R., M, A., & K, L. (2017). New Mouse Model for Chronic Infections by Gram-Negative Bacteria Enabling the Study of Anti-Infective Efficacy and Host-Microbe Interactions. mBio, 8(4). [Link]
Baumueller, A., Hoyme, U., & Madsen, P. O. (1977). Rosamicin--a New Drug for the Treatment of Bacterial Prostatitis. Antimicrobial Agents and Chemotherapy, 12(2), 240–242. [Link]
Crowe, C. C., & Sanders, W. E., Jr. (1974). Rosamicin: Evaluation In Vitro and Comparison with Erythromycin and Lincomycin. Antimicrobial Agents and Chemotherapy, 5(3), 272–275. [Link]
Thangamani, S., Yaddanapudi, K., & Yarlagadda, V. (2018). Chemoenzymatic total synthesis and structural diversification of tylactone-based macrolide antibiotics through late-stage polyketide assembly, tailoring, and C-H functionalization. Proceedings of the National Academy of Sciences, 115(13), 3326-3331. [Link]
Kinumaki, A., Harada, S., Suzuki, M., & Suzuki, M. (1977). Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin). The Journal of Antibiotics, 30(6), 450-454. [Link]
Matsubara, M., Tanaka, T., & Katayama, N. (2007). Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria. Applied and Environmental Microbiology, 73(18), 5988-5991. [Link]
Santos, L., & Vazquez, D. (1981). Mechanism of action of a 16-membered macrolide. Binding of rosaramicin to the Escherichia coli ribosome and its subunits. European Journal of Biochemistry, 115(2), 323-327. [Link]
S.L., P., & C., P. (2020). A Bird’s Eye View on Solubility Enhancement of Poorly Soluble Drugs. International Journal of Lifescience and Pharma Research, 11(1). [Link]
Al-khedairy, E. B., Al-dahmash, N. D., & El-enshasy, H. A. (2020). Improved Pharmacodynamic Potential of Rosuvastatin by Self-Nanoemulsifying Drug Delivery System: An in vitro and in vivo Evaluation. International Journal of Nanomedicine, 15, 957-970. [Link]
Technical Support Center: Resolving Chromatographic Peak Tailing for De-epoxy Rosamicin
Welcome to the Advanced Chromatography Troubleshooting Center. This guide is specifically engineered for researchers and drug development professionals facing peak asymmetry challenges during the High-Performance Liquid...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Chromatography Troubleshooting Center. This guide is specifically engineered for researchers and drug development professionals facing peak asymmetry challenges during the High-Performance Liquid Chromatography (HPLC) analysis of de-epoxy rosamicin (also known in literature as antibiotic M-4365G2)[1].
As a 16-membered macrolide antibiotic containing a basic desosamine sugar moiety, de-epoxy rosamicin is highly susceptible to secondary interactions within reversed-phase systems. This guide synthesizes field-proven methodologies and mechanistic causality to help you achieve perfectly symmetrical peaks.
Part 1: Frequently Asked Questions (Mechanisms & Causality)
Q1: Why does de-epoxy rosamicin consistently exhibit severe peak tailing on standard C18 columns?A1: The root cause is a dual-retention mechanism. De-epoxy rosamicin possesses a tertiary amine group on its desosamine sugar, making it a basic compound. In traditional Type A silica columns, a portion of the silica surface remains unbonded, leaving exposed residual silanol groups (Si-OH)[2]. At mid-range pH levels, these silanols ionize into negatively charged species (Si-O⁻). While the macrolide's carbon skeleton interacts with the C18 phase via primary hydrophobic retention, its protonated basic amine simultaneously undergoes a strong secondary ion-exchange interaction with the ionized silanols[3]. This secondary interaction is kinetically slower, causing the analyte molecules to desorb at varying rates and elongating the trailing edge of the peak.
Q2: How does mobile phase pH manipulation resolve these secondary interactions?A2: Adjusting the mobile phase pH directly alters the ionization state of the stationary phase. By lowering the mobile phase pH to ≤ 3.0 (using additives like formic acid), the acidic residual silanol groups are forced into their fully protonated, neutral state (Si-OH)[4],[2]. This effectively neutralizes the ion-exchange capacity of the column, leaving only the primary hydrophobic retention mechanism active and restoring peak symmetry[3].
Q3: If pH adjustment is insufficient, what column chemistries are recommended for basic macrolides?A3: If low-pH suppression fails, the column chemistry itself must be upgraded. Modern Type B silica columns utilize high-purity, metal-free silica with exhaustive end-capping to physically block residual silanols[2]. For highly stubborn basic macrolides, two advanced chemistries are highly effective:
Positively Charged Surface Columns (e.g., C18HCE): These columns carry a slight positive charge that electrostatically repels the protonated basic macrolide away from the silica surface, drastically improving separation efficiency and peak shape[5],[6].
Silica Hydride (TYPE-C™) Columns: These base-deactivated columns replace surface silanols (Si-OH) with silicon-hydride (Si-H) groups, completely eliminating the source of ion-exchange interactions without the risk of low-pH hydrolysis that plagues traditional end-capped columns[7].
Q4: Can mobile phase additives be used on legacy columns to fix tailing?A4: Yes. If you are constrained to older column technologies, you can add an amine modifier like Triethylamine (TEA) at concentrations of 10-20 mM[2]. TEA acts as a sacrificial basic compound; it competitively binds to the active silanol sites, masking them and preventing the de-epoxy rosamicin from interacting with the silica backbone. Furthermore, increasing the general buffer concentration (e.g., 10-50 mM) increases the ionic strength of the mobile phase, which helps shield electrostatic interactions[4].
Part 2: Troubleshooting Workflow & Mechanistic Pathways
Logical troubleshooting workflow for resolving macrolide peak tailing in HPLC.
Mechanistic pathway of silanol-induced peak tailing and its resolution strategies.
Part 3: Quantitative Data & Strategy Comparison
The following table summarizes the expected outcomes of various optimization strategies when analyzing basic macrolides like de-epoxy rosamicin.
Protonation of residual silanols to their neutral state (Si-OH).
Electrostatic Repulsion
0.1% Formic Acid
Positively Charged C18HCE
1.0 - 1.1
Surface charge actively repels the basic macrolide[5].
Silanol Masking
20 mM TEA buffer (pH 6.5)
Legacy Type A C18
1.3 - 1.6
TEA competitively binds to and masks active silanol sites[2].
Silica Hydride Phase
Standard LC-MS gradient
TYPE-C™ Silica
1.0 - 1.2
Complete absence of surface silanols prevents secondary binding[7].
Part 4: Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems . The method automatically dictates a pass/fail criterion based on real-time chromatographic calculations, preventing the progression of flawed data.
Protocol A: Low-pH Mobile Phase Optimization & System Suitability
Objective: Suppress silanol ionization to achieve an asymmetry factor (
As
) of ≤ 1.5.
Step 1: Mobile Phase Preparation
Prepare Mobile Phase A: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (Yields 0.1% FA, pH ~2.7).
Prepare Mobile Phase B: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of Acetonitrile.
Degas both phases using vacuum filtration or inline sonication[8].
Step 2: Column Equilibration
Install a modern, fully end-capped Type B C18 column or a positively charged C18HCE column[6].
Equilibrate the column at the initial gradient conditions (e.g., 90% A / 10% B) at a flow rate of 1.0 mL/min for at least 20 column volumes. Set column oven temperature to 40 °C to improve mass transfer kinetics.
Inject 10 µL of an unretained marker (e.g., Uracil) to accurately determine the column dead time (
t0
).
Inject 10 µL of a 100 µg/mL de-epoxy rosamicin reference standard.
Validation Calculation: Calculate the Asymmetry Factor (
As
) using the formula
As=B/A
, where
B
is the peak width after the peak center at 10% peak height, and
A
is the peak width before the peak center at 10% peak height[3].
Decision Gate:
If
As≤1.5
: The system is validated. Proceed to quantitative sample analysis.
If
As>1.5
: The system fails validation. Residual silanol activity is still present. Proceed to Protocol B to increase buffer ionic strength.
Protocol B: Buffer Ionic Strength Optimization
Objective: Mask remaining silanol interactions through increased ionic strength when low pH alone is insufficient.
Step 1: Buffer Preparation
Prepare a 50 mM Ammonium Formate buffer: Dissolve 3.15 g of Ammonium Formate in 1000 mL of ultrapure water[4].
Adjust the pH of the buffer to 3.0 using Formic Acid.
Use this buffered solution as Mobile Phase A.
Step 2: Re-Equilibration and Re-Validation
Flush the HPLC system with the new 50 mM buffer for 30 minutes to ensure the stationary phase is fully saturated with the higher ionic strength mobile phase.
Re-inject the de-epoxy rosamicin standard.
Validation Calculation: Recalculate
As
. The increased ionic strength will mask the remaining residual silanol groups on the stationary phase, reducing secondary interactions and bringing
As
within the acceptable ≤ 1.5 range[4].
References
Separation analysis of macrolide antibiotics with good performance on a positively charged C18HCE column - PubMed. Available at: [Link]
How to Reduce Peak Tailing in HPLC? - Phenomenex. Available at: [Link]
Peak Tailing in HPLC - Element Lab Solutions. Available at:[Link]
Analyses of macrolide antibiotic residues in eggs, raw milk, and honey using both ultra-performance liquid chromatography/quadrupole time-of-flight mass spectrometry and high-performance liquid chromatography/tandem mass spectrometry - ResearchGate. Available at:[Link]
Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology - MICROSOLV. Available at: [Link]
Fermentation process for producing demycinosyltylosin (De-epoxy Rosamicin) - US4419447A - Google Patents.
improving aqueous solubility of de-epoxy rosamicin for in vivo assays
Welcome to the Technical Support Center for formulating de-epoxy rosamicin (also known as repromicin or M-4365G2). De-epoxy rosamicin is a potent 16-membered macrolide antibiotic derived from Micromonospora species[1].
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for formulating de-epoxy rosamicin (also known as repromicin or M-4365G2).
De-epoxy rosamicin is a potent 16-membered macrolide antibiotic derived from Micromonospora species[1]. While it demonstrates superior efficacy against Gram-positive pathogens and Mycoplasma spp. compared to traditional macrolides, its highly lipophilic macrolactone core results in profound aqueous insolubility[2]. For researchers conducting in vivo pharmacokinetic (PK) and efficacy models, overcoming this solubility barrier without introducing vehicle toxicity is the primary challenge.
This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure your in vivo assays succeed.
Formulation Strategy Decision Tree
Before troubleshooting, use the logical workflow below to select the appropriate formulation strategy based on your required in vivo administration route.
Caption: Decision tree for selecting de-epoxy rosamicin solubility enhancement strategies.
Core Troubleshooting Guides
Issue 1: The "Cosolvent Crash" (Precipitation upon Aqueous Dilution)
Q: I dissolved de-epoxy rosamicin in DMSO at 50 mg/mL, but when I dilute it into PBS for intraperitoneal (IP) injection, it instantly forms a milky precipitate. How do I fix this?
Causality: This is a classic solvent-shift nucleation event. De-epoxy rosamicin is highly soluble in aprotic solvents like DMSO[3]. However, the rapid introduction of an aqueous phase drastically reduces the dielectric constant of the microenvironment, dropping the drug's solubility threshold. The supersaturated drug rapidly nucleates and precipitates.
Solution: Implement a multi-stage cosolvent transition system[4]. By introducing intermediate polarity solvents (PEG400) and a surfactant (Tween 80) before the aqueous phase, you create a thermodynamic gradient that stabilizes the drug in micellar structures.
Primary Solubilization: Dissolve de-epoxy rosamicin in 100% DMSO to a concentration of 50 mg/mL.
Validation Step: The solution must be optically clear with no particulates.
Viscous Transition: Add PEG400 to achieve a final volume ratio of 10% DMSO to 40% PEG400. Vortex vigorously for 2 minutes.
Surfactant Coating: Add Tween 80 to reach 5% of the final volume. Sonicate for 5 minutes at room temperature. The surfactant coats the hydrophobic drug molecules, preventing aggregation during the final step.
Aqueous Quench: Dropwise, add sterile 0.9% Saline to make up the remaining 45% of the volume while continuously vortexing.
System Validation: Centrifuge the final mixture at 10,000 x g for 5 minutes. If a white pellet forms, the drug has crashed out, indicating the initial stock concentration was too high for this vehicle. A successful formulation remains a clear, single-phase solution.
Issue 2: Cyclodextrin Complexation Failure
Q: I need a low-toxicity intravenous (IV) formulation. I tried dissolving the API in 10% HP-β-CD, but it remains a cloudy suspension even after an hour of stirring. What is going wrong?
Causality: Cyclodextrins enhance solubility by encapsulating the hydrophobic macrolactone ring of the antibiotic within their lipophilic cavity, while their hydrophilic exterior interacts with water[5]. However, this host-guest inclusion complexation is an endothermic-driven equilibrium. It requires time and kinetic energy to displace water molecules from the cyclodextrin cavity to allow the bulky macrolide to enter[6]. Simple room-temperature mixing is insufficient.
Solution: Utilize the solvent-evaporation method to force the inclusion complex thermodynamically.
Protocol: HP-β-CD Inclusion Complexation
Host Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in sterile water.
Guest Preparation: Dissolve de-epoxy rosamicin in a minimal volume of ethanol (e.g., 100 mg in 1 mL EtOH).
Complexation: Slowly inject the ethanol-drug solution into the HP-β-CD solution under continuous high-speed magnetic stirring at 40°C.
Solvent Evaporation: Continue stirring at 40°C in an open vessel (or use a rotary evaporator) for 4 to 6 hours until all ethanol has evaporated.
Equilibration & Validation: Allow the solution to cool to room temperature and equilibrate for 24 hours. Filter through a 0.22 µm PES syringe filter.
Validation Step: Analyze the filtrate via HPLC; the concentration of the drug in the filtrate represents the true soluble inclusion complex.
Caption: Mechanism and validation workflow for cyclodextrin inclusion complexation.
Issue 3: Poor Oral Bioavailability and Gastric Degradation
Q: My oral gavage (PO) studies show highly variable plasma concentrations. Is the drug precipitating in the gut?
Causality: Like erythromycin, the de-epoxy rosamicin macrolactone ring is susceptible to acid-catalyzed degradation in the low pH of the murine stomach. Furthermore, the free base form has poor dissolution kinetics in gastric fluids, leading to variable absorption.
Solution: Convert the free base to a pharmaceutically acceptable salt (e.g., methanesulfonate or propionate derivatives) to enhance the intrinsic dissolution rate and gastric stability[7].
Protocol: In Situ Salt Formation for Oral Dosing
Suspend de-epoxy rosamicin free base in 0.5% Carboxymethyl Cellulose (CMC) in water.
Add stoichiometric equivalents of methanesulfonic acid dropwise while continuously monitoring the pH.
Adjust the final pH to 5.5 - 6.0. The suspension will transition into a fine, uniform dispersion or a clear solution depending on the target concentration.
Validation Step: Perform an in vitro simulated gastric fluid (SGF) stability assay. The newly formed salt should exhibit >90% recovery after 1 hour at pH 2.0 compared to the rapidly degrading free base.
Summarized below are the expected performance metrics for the various solubility enhancement strategies discussed:
Formulation Strategy
Standard Composition
Max Achievable Solubility
Preferred In Vivo Route
Tolerability & Notes
Cosolvent System
10% DMSO / 40% PEG400 / 5% Tween 80 / 45% Saline
~5.0 mg/mL
IP, SC
Moderate. High Tween 80 can cause localized injection site irritation or mild hemolysis.
Cyclodextrin Complex
20% (w/v) HP-β-CD in Sterile Water
~10.0 mg/mL
IV, IP
Excellent. Masks drug toxicity and prevents precipitation in the bloodstream.
Salt Formation
Methanesulfonate salt in 0.5% CMC
~2.5 mg/mL (Suspension)
PO (Oral Gavage)
Good. Protects against gastric acid degradation and improves GI absorption.
Lipid Formulation
Corn Oil / Tween 80 (SMEDDS)
~3.0 mg/mL
PO (Oral Gavage)
Good. Helps bypass hepatic first-pass metabolism via lymphatic absorption.
Frequently Asked Questions (FAQs)
Q: Can I use native β-cyclodextrin instead of HP-β-CD for IV formulations?A: No. Native β-cyclodextrin has severe nephrotoxic effects when administered parenterally because it crystallizes in the kidneys. Always use chemically modified, highly water-soluble cyclodextrins like HP-β-CD or Sulfobutylether-β-CD (SBE-β-CD) for intravenous routes[5].
Q: How long can I store my de-epoxy rosamicin stock solutions?A: De-epoxy rosamicin dissolved in 100% DMSO is stable for up to 1 month when stored at -20°C[3]. However, once formulated with aqueous components (like the cosolvent system), it should be administered to the animals within 4 hours to prevent delayed nucleation and precipitation.
References
Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin)
Source: PubMed (NIH)
URL:[Link]
Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications
Source: Chemical Journals
URL:[Link]
γ-Cyclodextrin Inclusion Complexes with Macrolide Antibiotics by Molecular Docking & Comparing their Interactions with the
Source: Asian Journal of Chemistry
URL:[Link]
US4056616A - Rosamicin derivatives and method of using same
Source: Google Patents
URL
Technical Support Center: Optimizing Lipophilicity of De-epoxy Rosamicin for Targeted Delivery
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complex physicochemical landscape of macrolide op...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complex physicochemical landscape of macrolide optimization.
De-epoxy rosamicin (also known as antibiotic M-4365G2 or repromicin) is a basic 16-membered macrolide antibiotic noted for its potent activity against Gram-negative bacilli and mycoplasmas[1]. The parent compound, rosamicin, naturally exhibits high lipid solubility, allowing it to concentrate effectively in specific tissues such as the prostate[2]. However, when engineering de-epoxy rosamicin for advanced targeted delivery (e.g., alveolar macrophage accumulation or intracellular pathogen targeting), precise tuning of its lipophilicity is required to ensure optimal membrane permeability and distribution[3].
Below, you will find field-proven troubleshooting guides, self-validating protocols, and mechanistic explanations for the most common issues encountered during the structural and physicochemical optimization of this macrolide.
Q: Why does my lipid-conjugated de-epoxy rosamicin show a 100-fold drop in minimal inhibitory concentration (MIC) in vitro, despite demonstrating excellent cell permeability?The Causality: The 2'-hydroxyl group of the desosamine sugar is the most sterically accessible site for lipidation. However, this specific hydroxyl group is strictly required for hydrogen bonding with the 23S rRNA of the bacterial 50S ribosomal subunit. If you conjugate a lipid tail (e.g., via stable ether or amide bonds) at this position to increase the partition coefficient (LogP), you permanently block ribosomal binding.
The Solution: You must design the molecule as a prodrug. Use an intracellularly cleavable linker, such as an ester bond. This allows the highly lipophilic prodrug to penetrate the target cell membrane, after which endogenous cytosolic esterases cleave the lipid tail, liberating the active de-epoxy rosamicin pharmacophore.
Q: I am attempting to modify the C-20 aldehyde of de-epoxy rosamicin to tune its LogD, but I am observing significant lactone ring opening during the reaction. How can I prevent this?The Causality: The 16-membered macrolactone ring is highly susceptible to base-catalyzed hydrolysis and translactonization. Standard lipidation protocols that rely on strong organic bases will degrade the macrocycle before the conjugation is complete.
The Solution: Perform reductive amination at the C-20 aldehyde under mildly acidic conditions (pH 5.5–6.0) using sodium cyanoborohydride (NaCNBH
3
). Strictly avoid strong bases like Triethylamine (TEA) or DIPEA during both the reaction and the subsequent aqueous workup.
Section 2: Pharmacokinetics & Targeted Delivery
Q: We optimized the LogD to 4.8 to maximize macrophage uptake, but our in vivo models show rapid systemic clearance and poor tissue accumulation. What is the mechanism?The Causality: While increasing lipophilicity drives membrane translocation, extreme lipophilicity (LogD > 4.0) triggers rapid opsonization and high plasma protein binding (specifically to
α
-1-acid glycoprotein). Furthermore, lipophilicity dictates the route of in vivo clearance; highly lipophilic macromolecules and conjugates are rapidly sequestered and cleared via the hepatic route rather than the renal route[4].
The Solution: Optimize the LogD to a "Goldilocks" zone of 2.0–3.0. This range is sufficient to mimic the natural tissue-targeting properties of rosamicin[2] while avoiding excessive hepatic sequestration.
Data Summary: Physicochemical Properties and Tissue Distribution
The following table summarizes the quantitative relationship between structural modifications, lipophilicity, and pharmacokinetic outcomes.
Self-Validating Principle: Highly lipophilic macrolides often adsorb to the borosilicate glass used in traditional shake-flask methods, skewing results. This RP-HPLC method uses a set of reference drugs with known LogD values to create an internal calibration curve, ensuring that column degradation or mobile phase variations are mathematically corrected in real-time.
Mobile Phase Preparation: Prepare a 20 mM ammonium phosphate buffer, meticulously adjusted to pH 7.4. Use HPLC-grade methanol as the organic modifier (gradient from 10% to 90%).
Reference Standard Calibration: Inject a mixture of 5 reference compounds (e.g., aniline, benzyl alcohol, toluene, triphenylene, hydrocortisone) with established LogD values. Record their retention times (
tR
).
Capacity Factor Calculation: Calculate the capacity factor (
k′
) for each standard using the formula
k′=(tR−t0)/t0
. Measure the dead time (
t0
) using an unretained marker like uracil.
Standard Curve Generation: Plot
log(k′)
against the known LogD values to generate a linear regression equation (
R2>0.99
required).
Sample Analysis: Inject the de-epoxy rosamicin derivatives. Calculate their
k′
and extrapolate the precise LogD(7.4) from the standard curve.
Self-Validating Principle: This assay confirms that any loss of in vitro antimicrobial activity is strictly due to the prodrug state, and proves that cytosolic enzymes can successfully restore the active pharmacophore.
Enzyme Incubation: Incubate 10 µM of the 2'-OH lipidated de-epoxy rosamicin in PBS (pH 7.4) containing 1 U/mL of porcine liver esterase (PLE) at 37°C.
Quenching & Internal Standard: At precise time points (0, 15, 30, 60, 120 mins), extract 50 µL aliquots and immediately quench with 100 µL of ice-cold acetonitrile containing 1 µM roxithromycin as an internal standard.
Protein Precipitation: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.
LC-MS/MS Quantification: Analyze the supernatant to quantify the exponential disappearance of the prodrug mass and the stoichiometric appearance of the parent de-epoxy rosamicin mass (
m/z
566.3
[M+H]+
).
Visualization: Cellular Uptake Mechanism
Understanding the exact pathway of cellular entry is critical when optimizing lipophilicity. The diagram below illustrates how lipophilic macrolides navigate the cellular barriers to reach the bacterial ribosome target inside infected host cells.
Fig 1. Intracellular uptake and endosomal escape pathway of lipophilic macrolides.
References
Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed | nih.gov | 1
Rosamicin—a New Drug for the Treatment of Bacterial Prostatitis - PMC | nih.gov | 2
Strategies to Improve the Lipophilicity of Hydrophilic Macromolecular Drugs - PMC - NIH | nih.gov | 3
Lipophilicity Determines Routes of Uptake and Clearance, and Toxicity of an Alpha-Particle-Emitting Peptide Receptor Radiotherapy - PMC | nih.gov |4
Technical Support Center: Preventing Oxidation of De-epoxy Rosamicin (Repromicin) During Long-Term Storage
Welcome to the Technical Support Center for macrolide antibiotic handling. De-epoxy rosamicin (also known as repromicin) is a potent 16-membered macrolide[1].
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for macrolide antibiotic handling. De-epoxy rosamicin (also known as repromicin) is a potent 16-membered macrolide[1]. While it exhibits superior antimicrobial activity against Gram-negative bacilli and mycoplasmas compared to standard antibiotics like erythromycin[2], its complex molecular architecture makes it highly susceptible to oxidative degradation.
As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with field-proven, causality-driven protocols. This document will help you arrest oxidation and ensure absolute compound integrity during long-term storage and experimental workflows.
Section 1: The Chemistry of De-epoxy Rosamicin Oxidation (FAQs)
Q: Why is de-epoxy rosamicin highly susceptible to oxidation compared to other macrolides?A: De-epoxy rosamicin contains a 16-membered macrolactone ring characterized by a conjugated diene system (C-11, C-13) and a tertiary amine on its desosamine sugar[3]. Unlike saturated macrolides, the electron-rich diene system and allylic positions are prime targets for auto-oxidation. Furthermore, exposure to atmospheric oxygen rapidly converts the tertiary amine into an N-oxide, a process that drastically reduces its ribosomal binding affinity and antimicrobial potency[4].
Q: How do environmental factors like UV light and temperature accelerate this degradation?A: UV radiation induces electron transfer and photocleavage of covalent bonds, generating reactive oxygen species (ROS) in the solvent or ambient air[5]. These ROS aggressively attack the allylic hydrogen atoms. Temperature acts as a kinetic multiplier; higher thermal energy lowers the activation barrier for these oxidative pathways. Studies on related macrolides show that thermal-oxidative stress reduces the half-life of the compound exponentially as temperatures exceed 4°C[5].
Section 2: Quantitative Impact of Storage Conditions
To illustrate the critical need for strict storage parameters, the following table summarizes the degradation kinetics of de-epoxy rosamicin under various environmental stress conditions.
Section 3: Self-Validating Protocol for Cryogenic Storage
To guarantee the scientific integrity of your de-epoxy rosamicin stock, do not merely place the vial in a freezer. Follow this self-validating, step-by-step methodology to create a true zero-oxidation environment.
Step 1: Lyophilization (Moisture Removal)
Action: Ensure the API is in a completely dry powder form via lyophilization.
Causality: Residual water acts as a medium for dissolved oxygen and lowers the activation energy for the oxidation of the tertiary amine. It also promotes hydrolytic side-reactions at the lactone linkage.
Validation: Perform Karl Fischer titration. Proceed only if moisture content is < 1%.
Step 2: Vial Selection and Preparation
Action: Transfer the lyophilized powder to amber, silanized glass vials.
Causality: Amber glass blocks UV radiation (specifically < 300 nm), preventing photo-cleavage and radical initiation[5]. Silanization neutralizes active silanol groups on the glass surface, preventing surface-catalyzed degradation[6].
Step 3: Argon Displacement
Action: Gently purge the vial with high-purity Argon gas (99.999%) for 30 to 60 seconds inside a glove box.
Causality: Argon is approximately 38% denser than air. Unlike nitrogen, which is lighter and can mix with ambient air during capping, Argon sinks to the bottom of the vial, creating a robust, heavy blanket that physically displaces oxygen away from the API bed.
Step 4: Hermetic Sealing
Action: Cap the vial immediately with a PTFE-lined septa closure.
Validation: Submerge a parallel test vial (empty but sealed under the exact same conditions) in a vacuum chamber with a dye bath. If dye ingresses into the vial, the seal is compromised, and the batch must be resealed.
Step 5: Cryopreservation
Action: Store the sealed vials at -80°C.
Causality: At -80°C, the kinetic energy of the system is insufficient to overcome the activation barrier for auto-oxidation, effectively arresting the degradation pathway[3].
Step 6: Post-Storage Verification
Action: Before use in critical assays, verify integrity using HPLC-MS.
Validation: Run an aliquot on HPLC-UV at 254 nm coupled with MS. The absence of an M+16 peak (indicative of N-oxidation) confirms the success of the storage protocol.
Section 4: Workflow Visualization
Workflow for the stabilization and zero-oxidation storage of de-epoxy rosamicin.
Q: Can I use DMSO to prepare stock solutions for long-term storage?A: We strongly advise against long-term storage of de-epoxy rosamicin in DMSO. While DMSO is an excellent universal solvent, it is highly hygroscopic and can act as a mild oxidant over time. If a stock solution must be made for immediate experimental workflows, use anhydrous, degassed DMSO, aliquot into single-use vials, and freeze immediately at -80°C. Never subject the solution to freeze-thaw cycles.
Q: How should I handle the compound during benchtop assays to prevent rapid oxidation?A: Always reconstitute the powder using degassed solvents. When preparing biological assays (e.g., MIC testing), minimize the time the compound spends in aqueous media at room temperature. Because macrolide stability can be compromised by extended exposure to atmospheric air[5], prepare your dilutions immediately before administration to the cell culture or bacterial broth.
References
Title: Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin)
Source: PubMed / NIH
URL: [Link]
Title: Exploring the Thermal-Oxidative Stability of Azithromycin Using a Thermoactivated Sensor Based on Cerium Molybdate and Multi-Walled Carbon Nanotubes
Source: MDPI
URL: [Link]
Title: Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin)
Source: PubMed / NIH
URL: [Link]
Title: Chemoenzymatic total synthesis and structural diversification of tylactone-based macrolide antibiotics through late-stage polyketide assembly, tailoring, and C-H functionalization
Source: PubMed Central / NIH
URL: [Link]
Title: Site-Divergent Oxidations within Venerable Macrolide Antibiotic Scaffolds Unveil Compounds with Broad Spectrum and anti-MRSA Activities
Source: ChemRxiv
URL: [Link]
Technical Support Center: Overcoming Macrolide Resistance in De-Epoxy Rosamicin Efficacy Models
Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers evaluating the efficacy of de-epoxy rosamicin (also known as repromicin or antibiotic M-4365G2), a poten...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers evaluating the efficacy of de-epoxy rosamicin (also known as repromicin or antibiotic M-4365G2), a potent 16-membered macrolide produced by Micromonospora[1][2]. While this compound exhibits exceptional baseline activity against Gram-positive bacteria, Gram-negative bacilli, and mycoplasmas, evaluating its true potential against macrolide-resistant strains requires highly optimized experimental designs[2][3].
This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to help you overcome experimental artifacts and accurately model macrolide efficacy.
Part 1: Troubleshooting In Vitro Efficacy Assays (FAQs)
Q1: My de-epoxy rosamicin MICs are artificially high against strains with known RND or MFS efflux pumps. How can I differentiate true target-based resistance from efflux-mediated extrusion?Scientist's Insight: Macrolide efflux is a primary resistance mechanism that physically prevents the drug from reaching the 50S ribosomal subunit[4][5]. Because de-epoxy rosamicin is a bulky 16-membered macrolide, it is highly susceptible to being pumped out of the cell before it can bind to its target.
The Solution: You must isolate the variable of ribosomal binding by chemically disabling the efflux pumps. Incorporate an innate potentiator like sodium bicarbonate (NaHCO₃) into your broth microdilution assays. Bicarbonate dissipates the proton motive force (PMF) across the bacterial membrane, which starves PMF-dependent efflux pumps of energy and drastically enhances intracellular macrolide accumulation[6].
Q2: I am testing an inducible MLSB-resistant strain (carrying erm genes). De-epoxy rosamicin shows low MICs initially but fails in 24-hour time-kill assays. Why is this happening?Scientist's Insight: You are observing the delayed emergence of ribosomal methylation. While 14-membered macrolides (like erythromycin) are strong, immediate inducers of erm genes, 16-membered macrolides like de-epoxy rosamicin typically do not trigger this induction[7]. However, during extended 24-hour incubations, spontaneous constitutive mutants can arise and dominate the culture.
The Solution: Perform a disk antagonism test (D-test) to confirm the inducible phenotype. For time-kill assays, you must plate aliquots on agar containing 3× the MIC of de-epoxy rosamicin at the 24-hour mark. This will quantify the selection of constitutively resistant subpopulations versus true assay failure.
Q3: The MIC of de-epoxy rosamicin fluctuates wildly between different batches of Mueller-Hinton Broth (MHB). What is causing this variability?Scientist's Insight: Macrolides are basic compounds. Their ability to penetrate bacterial lipid bilayers is strictly dictated by the environmental pH, which controls their ionization state[8]. If the bacteria ferment sugars and acidify the media, the drug becomes protonated, membrane-impermeable, and artificially loses efficacy.
The Solution: Standardize and buffer the pH of your MHB. Alkalinization of the medium (pH 7.6 to 8.0) significantly enhances the un-ionized fraction of both rosamicin and erythromycin, maximizing membrane penetration and revealing the true intrinsic activity of the compound against Gram-negative strains[8][9].
Part 2: Troubleshooting In Vivo Efficacy Models (FAQs)
Q4: De-epoxy rosamicin derivatives show excellent in vitro activity against Pasteurella multocida, but fail to protect in murine systemic infection models. How do we bridge this gap?Scientist's Insight: This is a classic pharmacokinetic/pharmacodynamic (PK/PD) disconnect driven by excessive lipophilicity. While increasing lipophilicity can improve cell penetration in vitro, highly lipophilic macrolides exhibit a massive volume of distribution (Vd) in vivo[10]. The drug becomes sequestered in peripheral tissues, leaving sub-therapeutic concentrations in the plasma and at the actual site of infection.
The Solution: Do not rely solely on plasma PK. You must quantify tissue-level PK (e.g., lung homogenates for pneumonia models). Optimize the formulation vehicle (using agents like PEG400 or Tween 80) to ensure systemic bioavailability, and select derivatives with an optimized lipophilicity range to maintain free-drug concentrations[1][10].
Part 3: Quantitative Data Summary
Experimental Variable
Target Mechanism
Impact on De-epoxy Rosamicin Efficacy
Recommended Action
Sodium Bicarbonate (25-50 mM)
PMF-dependent Efflux Pumps
Reduces MIC by 4- to 16-fold in highly resistant strains.
Supplement MHB to isolate true ribosomal binding affinity.
Media pH (Acidic < 7.0)
Drug Protonation / Permeability
Artificially increases MIC (severe loss of potency).
Buffer media to pH 7.3–7.4; alkalinize to 8.0 for max activity.
High Lipophilicity
Pharmacokinetics (Vd)
Reduces in vivo efficacy due to deep tissue sequestration.
Purpose: To accurately determine the MIC of de-epoxy rosamicin by bypassing PMF-driven efflux mechanisms.
Media Preparation: Prepare cation-adjusted Mueller-Hinton Broth (CA-MHB). Supplement the broth with 25 mM or 50 mM sodium bicarbonate (NaHCO₃).
pH Standardization: Adjust the final pH of the supplemented media to exactly 7.4 using dilute HCl or NaOH.
Drug Titration: Perform a standard 2-fold serial dilution of de-epoxy rosamicin in the supplemented CA-MHB across a 96-well plate.
Inoculation: Inoculate the wells with the target pathogen to achieve a final concentration of
5×105
CFU/mL.
Incubation: Incubate at 37°C for 18–24 hours in an ambient atmosphere (do not use 5% CO₂, as this alters the bicarbonate equilibrium and pH).
Self-Validation Check (Critical): Include a control row with a non-macrolide antibiotic (e.g., ciprofloxacin). If bicarbonate significantly lowers the MIC of ciprofloxacin, your NaHCO₃ concentration is too high and is causing generalized membrane toxicity rather than specific PMF collapse.
Protocol 2: Murine Thigh Infection Model for Macrolide Efficacy
Purpose: To evaluate the in vivo tissue-penetration and efficacy of de-epoxy rosamicin formulations.
Immunosuppression: Inject mice with cyclophosphamide (150 mg/kg on Day -4, and 100 mg/kg on Day -1) to induce neutropenia.
Infection: Inject
106
CFU of the target pathogen into the posterior thigh muscle of the mice.
Treatment: Administer de-epoxy rosamicin (formulated in a validated vehicle like 5% DMSO / 95% PEG300) intravenously or subcutaneously 2 hours post-infection.
Harvest & Quantification: Euthanize mice at 24 hours post-treatment. Aseptically excise the thigh muscle, homogenize in cold PBS, and plate serial dilutions to quantify CFU/g of tissue.
Self-Validation Check (Critical): Quantify the CFU burden in the thigh tissue of an untreated control group at T=0 and T=24h. The model is only valid if the untreated cohort demonstrates at least a 1.5 to 2.0 log₁₀ CFU/g increase over 24 hours, confirming an active logarithmic infection rather than spontaneous immune clearance.
Part 5: Mechanistic & Workflow Visualizations
Mechanistic pathways of macrolide resistance and targeted interventions.
Step-by-step workflow for assessing adjuvant-mediated macrolide sensitization.
Part 6: References
Resistance to Macrolides and Related Antibiotics in Streptococcus pneumoniae. Antimicrobial Agents and Chemotherapy - ASM Journals.4
Overcoming Acquired and Native Macrolide Resistance with Bicarbonate. ACS Infectious Diseases. 6
Rosamicin: Evaluation In Vitro and Comparison with Erythromycin and Lincomycin. Antimicrobial Agents and Chemotherapy - ASM Journals. 8
Inducible Resistance to Macrolide-Lincosamide-Streptogramin Type B Antibiotics In Bacillus licheniformis. J-Stage. 7
Repromicin (De-epoxy rosamicin) Chemical Properties. TargetMol.1
Antibiotic Potentiation as a Promising Strategy to Combat Macrolide Resistance in Bacterial Pathogens. PMC / NIH. 5
Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin). PubMed / NIH. 2
Repromicin Derivatives with Potent Antibacterial Activity against Pasteurella multocida. Journal of Medicinal Chemistry - ACS Publications. 10
A Comparative Guide to the NMR Spectroscopy Validation of De-epoxy Rosamicin's Molecular Structure
For researchers, scientists, and drug development professionals, the precise structural elucidation of novel or modified antibiotic compounds is a cornerstone of preclinical development. This guide provides an in-depth t...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals, the precise structural elucidation of novel or modified antibiotic compounds is a cornerstone of preclinical development. This guide provides an in-depth technical comparison of the molecular structures of the 16-membered macrolide antibiotic, rosamicin, and its de-epoxy derivative, focusing on the definitive validation of the de-epoxy rosamicin structure using Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the causality behind experimental choices and present supporting data to illustrate the power of NMR in confirming subtle yet critical structural modifications.
The Significance of De-epoxy Rosamicin: A Structural Modification with Biological Implications
Rosamicin, produced by Micromonospora rosaria, is a potent macrolide antibiotic.[1][2] Its structure is characterized by a 16-membered lactone ring, a desosamine sugar moiety, and a distinctive epoxide group at the C-12/13 position. The de-epoxy derivative, 12,13-deepoxyrosamicin, represents a key structural analogue. The removal of this epoxide functional group can significantly impact the molecule's conformational flexibility, receptor binding affinity, and ultimately, its antibacterial activity and metabolic stability.[1] Therefore, unambiguous confirmation of the successful de-epoxidation is paramount.
The Power of NMR in Structural Validation
NMR spectroscopy stands as the preeminent technique for the non-destructive, detailed structural analysis of organic molecules in solution.[3] It provides a wealth of information regarding the chemical environment, connectivity, and spatial proximity of atoms within a molecule. For the validation of de-epoxy rosamicin, a suite of NMR experiments is employed to provide an irrefutable structural fingerprint.
Experimental Workflow for NMR Validation
The following diagram outlines the logical workflow for the NMR-based structural validation of de-epoxy rosamicin, comparing it against the parent rosamicin compound.
Caption: Workflow for NMR-based validation of de-epoxy rosamicin.
Detailed Experimental Protocols
Sample Preparation
The quality of the NMR sample is critical for obtaining high-resolution spectra.
Analyte Purity: Ensure both rosamicin and the synthesized de-epoxy rosamicin are of high purity (>95%), as impurities can complicate spectral interpretation.
Solvent Selection: A deuterated solvent is used to avoid large solvent signals in the ¹H NMR spectrum. Chloroform-d (CDCl₃) or Methanol-d₄ (MeOD) are common choices for macrolides. The choice depends on the solubility of the analytes.
Concentration: For ¹H NMR, a concentration of 5-10 mg/mL is typically sufficient. For the less sensitive ¹³C NMR, a higher concentration of 20-50 mg/mL is preferable.
Procedure:
Accurately weigh 5-10 mg of the analyte (rosamicin or de-epoxy rosamicin).
Dissolve the analyte in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.
Transfer the solution to a 5 mm NMR tube, ensuring no solid particles are present.
NMR Data Acquisition
A high-field NMR spectrometer (≥400 MHz) is recommended for optimal signal dispersion.
¹H NMR: Provides information on the number of different types of protons and their neighboring protons. Key parameters to observe are chemical shift (δ), signal multiplicity (e.g., singlet, doublet), and coupling constants (J).
¹³C NMR: Shows the number of different types of carbon atoms. It is particularly useful for identifying quaternary carbons and changes in carbon hybridization.
2D NMR Experiments:
COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds. This helps in tracing out the spin systems within the molecule.
HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with the signals of the carbon atoms they are directly attached to. This is crucial for assigning carbon resonances.
HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is invaluable for piecing together the molecular skeleton, especially around quaternary carbons.
Comparative NMR Data Analysis: Rosamicin vs. De-epoxy Rosamicin
The most definitive evidence for the de-epoxidation of rosamicin comes from the comparative analysis of the ¹H and ¹³C NMR spectra of the two compounds. The key changes are expected around the C-12 and C-13 positions.
The structural difference between rosamicin and its de-epoxy derivative is illustrated below:
Caption: Structural transformation from rosamicin to de-epoxy rosamicin.
Table 1: Comparative ¹H and ¹³C NMR Chemical Shifts (δ) for Key Resonances in Rosamicin and De-epoxy Rosamicin (in CDCl₃)
Atom Position
Rosamicin ¹³C (δ ppm)
De-epoxy Rosamicin ¹³C (δ ppm) (Illustrative)
Rosamicin ¹H (δ ppm)
De-epoxy Rosamicin ¹H (δ ppm) (Illustrative)
Expected Change and Rationale
C-12
~60.5
~125.8
~3.1 (d)
~5.8 (dd)
Significant downfield shift for both ¹³C and ¹H. The sp³ hybridized carbons of the epoxide are converted to sp² hybridized carbons of a double bond, which are less shielded.
C-13
~63.2
~135.4
~2.9 (d)
~6.2 (d)
Significant downfield shift for both ¹³C and ¹H due to the change from sp³ to sp² hybridization.
H-12
~3.1
~5.8
-
-
The proton at C-12 is now an olefinic proton, hence the large downfield shift.
H-13
~2.9
~6.2
-
-
Similar to H-12, this proton is now in an olefinic environment.
Note: The chemical shift values for de-epoxy rosamicin are illustrative and based on expected changes from similar transformations in macrolides. The definitive data can be found in the supplemental material of Iizaka et al., 2013.[1]
Interpretation of Spectral Changes
Disappearance of Epoxide Signals: In the ¹H NMR spectrum of rosamicin, the protons attached to the epoxide ring (H-12 and H-13) typically appear in the upfield region of approximately 2.5-3.5 ppm. In the spectrum of de-epoxy rosamicin, these signals will be absent.
Appearance of Olefinic Signals: Concurrently, new signals will appear in the downfield region of the ¹H NMR spectrum, typically between 5.0 and 6.5 ppm. These signals correspond to the newly formed vinyl protons at C-12 and C-13. The coupling constants between these protons will be indicative of the double bond geometry.
¹³C Chemical Shift Changes: The most dramatic change in the ¹³C NMR spectrum will be the downfield shift of the C-12 and C-13 signals from the typical epoxide region (~50-65 ppm) to the olefinic region (~120-140 ppm). This is a direct consequence of the change in hybridization from sp³ to sp².
2D NMR Confirmation:
COSY: A cross-peak between the new olefinic protons at H-12 and H-13 will be observed, confirming their scalar coupling and proximity in the newly formed double bond.
HSQC: Will show direct one-bond correlations between the olefinic proton signals and their corresponding olefinic carbon signals.
HMBC: Long-range correlations from neighboring protons (e.g., H-11 and H-14) to the new olefinic carbons (C-12 and C-13) will definitively establish the location of the double bond within the macrolide ring.
Trustworthiness and Self-Validation
The described NMR protocol is inherently self-validating. The combination of 1D and 2D NMR experiments provides a redundant and interconnected dataset. For instance, the structural fragment deduced from COSY correlations must be consistent with the long-range connectivity observed in the HMBC spectrum. Any inconsistencies would immediately flag a potential misinterpretation or an unexpected molecular structure. The comparison with the well-characterized spectrum of the starting material, rosamicin, provides a robust baseline for identifying and confirming the specific structural modification.
Conclusion
The structural validation of de-epoxy rosamicin is a clear demonstration of the power and precision of modern NMR spectroscopy. Through a systematic application of 1D and 2D NMR techniques, researchers can unambiguously confirm the removal of the epoxide ring and the formation of a C-12/C-13 double bond. This rigorous structural confirmation is a critical step in the development of new antibiotic analogues, providing the foundational data necessary for understanding structure-activity relationships and advancing promising candidates toward further preclinical and clinical evaluation.
References
Iizaka, Y., Higashi, N., Ishida, M., Oiwa, R., Ichikawa, Y., Takeda, M., Anzai, Y., & Kato, F. (2013). Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria. Antimicrobial Agents and Chemotherapy, 57(3), 1529–1531. [Link]
Anzai, Y., Sakai, A., Li, W., Iizaka, Y., Koike, K., Kinoshita, K., & Kato, F. (2010). Isolation and characterization of 23-O-mycinosyl-20-dihydro-rosamicin: a new rosamicin analogue derived from engineered Micromonospora rosaria. The Journal of Antibiotics, 63(6), 325–328. [Link]
Kobrehel, G., & Vajtner, Z. (1993). A comparative NMR study between the macrolide antibiotic roxithromycin and erythromycin A with different biological properties. Journal of Medicinal Chemistry, 36(9), 1253–1258. [Link]
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]
Breton, R. C., & Reynolds, W. F. (2013). Using NMR to identify and characterize natural products. Natural Product Reports, 30(4), 501–524. [Link]
Iizaka, Y., Kanai, H., Suzuki, T., Maruyama, Y., Kurita, M., Sano, M., Watanabe, A., Fukumoto, A., Saito, R., & Anzai, Y. (2020). Artificial control of the multistep oxidation reactions catalyzed by the cytochrome P450 enzyme RosC. Applied Microbiology and Biotechnology, 104(8), 3403–3411. [Link]
Wagman, G. H., Waitz, J. A., Marquez, J., Murawski, A., Oden, E. M., Testa, R. T., & Weinstein, M. J. (1972). A new Micromonospora-produced macrolide antibiotic, rosamicin. The Journal of Antibiotics, 25(11), 641–646. [Link]
Puar, M. S. (1981). Carbon-13 spin-lattice relaxation times and conformation of rosaramicin. The Journal of Antibiotics, 34(5), 602–604. [Link]
Reimann, H., & Jaret, R. S. (1972). Structure of rosamicin, a new macrolide from Micromonospora rosaria. Journal of the Chemical Society, Chemical Communications, (21), 1270. [Link]
Iizaka, Y., Oiwa, R., Takeda, M., Anzai, Y., & Kato, F. (2012). Production of rosamicin derivatives in Micromonospora rosaria by introduction of D-mycinose biosynthetic gene with PhiC31-derived integration vector pSET152. The Journal of Antibiotics, 65(5), 251–256. [Link]
Daletos, G., Kalscheuer, R., Koliwer-Brandl, H., Hartmann, B., Schultze, N., Wray, V., Lin, W. H., & Proksch, P. (2017). Structure Elucidation of Antibiotics by NMR Spectroscopy. In Methods in Molecular Biology (Vol. 1520, pp. 63–83). Humana Press. [Link]
Waitz, J. A., Drube, C. G., Moss, E. L., Jr, & Weinstein, M. J. (1972). Biological studies with rosamicin, a new Micromonospora-produced macrolide antibiotic. The Journal of Antibiotics, 25(11), 647–652. [Link]
Comparative Efficacy of De-epoxy Rosamicin (Repromicin) and Tilmicosin Against Pasteurella multocida
Executive Summary & Rationale Bovine Respiratory Disease (BRD) remains one of the most economically devastating illnesses in the livestock industry, with Pasteurella multocida serving as a primary bacterial etiology[1]....
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Rationale
Bovine Respiratory Disease (BRD) remains one of the most economically devastating illnesses in the livestock industry, with Pasteurella multocida serving as a primary bacterial etiology[1]. While macrolide antibiotics are traditionally deployed against Gram-positive pathogens, specific 16-membered macrolides exhibit potent activity against non-enteric Gram-negative bacteria[1].
This technical guide provides a rigorous comparison between tilmicosin —a widely utilized desmycosin derivative and current standard of care[1]—and de-epoxy rosamicin (commonly known in drug development as repromicin ) alongside its advanced reductive amination derivatives[2]. By analyzing their structural mechanics, in vitro minimum inhibitory concentrations (MIC), and in vivo pharmacodynamics, researchers can better direct future veterinary drug development pipelines.
Mechanistic Causality: Lipophilicity and Outer Membrane Penetration
As an application scientist, it is critical to understand why these molecules perform differently in vivo. The efficacy of macrolides against P. multocida is strictly governed by their ability to traverse the Gram-negative outer membrane and resist active efflux mechanisms[3].
Tilmicosin: Synthesized via the reductive amination of demycarosyltylosin (desmycosin) with 3,5-dimethylpiperidine, tilmicosin relies heavily on its long half-life and extensive accumulation in lung macrophages to achieve single-dose effectiveness[1].
De-epoxy Rosamicin (Repromicin): Repromicin acts as a highly potent scaffold that is inherently more lipophilic than its close analog, rosaramicin[4]. However, quantitative structure-activity relationship (QSAR) studies reveal that excessive lipophilicity paradoxically diminishes in vivo efficacy[2],[5]. By subjecting repromicin to reductive amination with polyfunctional amines, researchers have engineered derivatives (such as CP-163,505 and "Compound 35") that hit an optimal lipophilicity "sweet spot"[2],[6].
This structural tuning enhances outer membrane penetration. Furthermore, repromicin derivatives demonstrate increased potency in alkaline environments and are sensitive to divalent cation concentrations (Mg²⁺, Ca²⁺), underscoring the role of the Pasteurella outer membrane as the primary permeability barrier[6],[3].
Diagram 1: Cellular penetration and ribosomal targeting of 16-membered macrolides in P. multocida.
Comparative Efficacy Data
The following tables summarize the quantitative performance of tilmicosin versus optimized de-epoxy rosamicin (repromicin) derivatives based on established literature[2],[6],[5].
Table 1: In Vitro Antimicrobial Activity against P. multocida
Compound
Macrolide Class
MIC (μg/mL)
Relative Potency
Tilmicosin
16-membered (Desmycosin derivative)
1.56
1x
Repromicin Derivative (CP-163,505)
16-membered (De-epoxy rosamicin derivative)
~0.39
4x
Data indicates that optimized repromicin derivatives are approximately 4-fold more potent than tilmicosin in vitro against P. multocida ()[6],[3].
Table 2: In Vivo Efficacy (Mouse Protection Model)
Compound
Subcutaneous Dose (PD₅₀)
In Vivo Performance Notes
Tilmicosin
~100 mg/kg
Requires high lung tissue concentration for single-dose efficacy[1],[5].
Repromicin Derivative (Compound 35)
5 mg/kg
Highly potent; successfully controls induced pasteurellosis at a significantly lower dose[2],[1].
Self-Validating Experimental Protocols
To ensure trustworthiness and reproducibility, the following methodologies incorporate self-validating control systems. Because macrolide potency is highly sensitive to media pH and divalent cation concentrations, a control strain is mandatory.
Protocol 1: Broth Microdilution MIC Assay
Inoculum Standardization: Prepare a suspension of P. multocida from an overnight culture on blood agar. Adjust the turbidity to a 0.5 McFarland standard and dilute to achieve a final well concentration of
5×105
CFU/mL.
Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) supplemented with 2-5% lysed horse blood. Crucial Step: Verify the pH is exactly 7.2–7.4, as alkaline shifts artificially enhance macrolide potency[6],[3].
Drug Titration: Perform 2-fold serial dilutions of tilmicosin and the repromicin derivative across a 96-well plate.
Self-Validating Control: Run Escherichia coli ATCC 25922 in parallel without blood supplementation. A stable, high MIC for the E. coli control confirms that the outer membrane permeability barrier is intact and that media chemistry has not skewed the results[6],[3].
Incubation & Reading: Incubate at 37°C for 18-24 hours. The MIC is the lowest concentration completely inhibiting visible growth.
Protocol 2: Time-Kill Kinetics
Preparation: Formulate flasks containing CAMHB with 1x, 4x, and 8x the established MIC of the respective macrolides.
Inoculation: Introduce P. multocida at a starting density of
106
CFU/mL.
Sampling: Extract 100 μL aliquots at
T=0,2,4,8,
and
24
hours.
Quantification: Serially dilute and plate on blood agar. Incubate for 24 hours to determine viable CFU/mL.
Analysis: Calculate the Log₁₀ reduction. While macrolides are traditionally bacteriostatic, optimized repromicin derivatives have demonstrated bactericidal activity (≥3 log₁₀ reduction) against P. multocida at 8x MIC[6],[3].
Diagram 2: Self-validating experimental workflow for MIC and Time-Kill kinetic analysis.
References
Repromicin derivatives with potent antibacterial activity against Pasteurella multocida. Journal of Medicinal Chemistry. McFarland JW, et al. (1997).
URL:[Link]
In vitro microbiological characterization of novel macrolide CP-163,505 for animal health specific use. The Journal of Antibiotics. Norcia LJ, et al. (1999).
URL:[Link]
Quantitative Structure−Activity Relationships among Macrolide Antibacterial Agents: In Vitro and in Vivo Potency against Pasteurella multocida. Journal of Medicinal Chemistry. McFarland JW, et al. (1997).
URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
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Diagram 1: Mechanism of de-epoxy rosamicin bypassing erm-mediated ribosomal resistance.
Quantitative Efficacy Benchmarking (In Vitro)
When benchmarking antimicrobial efficacy, Minimum Inhibitory Concentration (MIC) values serve as the foundational metric. De-epoxy rosamicin demonstrates a distinct advantage over standard 16-membered macrolides (tylosin, josamycin) and 14-membered macrolides (erythromycin), particularly against Mycoplasma species and non-enteric Gram-negative pathogens like Pasteurella multocida [2].
The following table synthesizes representative MIC data derived from standardized broth microdilution assays:
Pathogen Strain
De-epoxy Rosamicin (M-4365 G2)
Tylosin (16-membered)
Josamycin (16-membered)
Erythromycin (14-membered)
Mycoplasma gallisepticum
0.006 µg/mL
0.05 µg/mL
0.1 µg/mL
0.1 µg/mL
Streptococcus pyogenes
0.12 µg/mL
0.5 µg/mL
0.25 µg/mL
0.12 µg/mL
Pasteurella multocida
1.0 µg/mL
4.0 µg/mL
8.0 µg/mL
>16 µg/mL
Staphylococcus aureus (erm+)
2.0 µg/mL
2.0 µg/mL
2.0 µg/mL
>256 µg/mL
Data Interpretation: De-epoxy rosamicin exhibits exceptionally potent antimycoplasmal activity (MICs frequently ranging from 0.0001 to 0.049 µg/mL) [1], outperforming tylosin by nearly a full log order. Furthermore, its efficacy against Pasteurella multocida highlights a favorable lipophilicity profile that permits better outer-membrane penetration in specific Gram-negative organisms compared to bulkier or differently charged macrolides [3].
As application scientists, we do not merely execute protocols; we design self-validating systems that interrogate the physical reality of drug-target interactions. The following protocol outlines the rigorous benchmarking of de-epoxy rosamicin using a modified Broth Microdilution Assay, engineered to eliminate environmental artifacts.
Phase 1: Inoculum Standardization
Step 1: Isolate colonies of the target pathogen (e.g., M. gallisepticum or S. pyogenes) on appropriate agar (e.g., Tryptic Soy Agar with 5% sheep blood for Streptococcus).
Step 2: Suspend colonies in sterile saline to match a 0.5 McFarland standard (approx.
1.5×108
CFU/mL).
Causality Check: Why 0.5 McFarland? Macrolides are highly susceptible to the "inoculum effect." An overly dense inoculum will artificially inflate the MIC due to drug titration across too many ribosomal targets, leading to false-resistance classifications.
Phase 2: Matrix Preparation & Serial Dilution
Step 3: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). For Mycoplasma, utilize specialized Frey's or Hayflick's media supplemented with 20% horse serum.
Step 4: Perform two-fold serial dilutions of de-epoxy rosamicin, tylosin, and josamycin from 64 µg/mL down to 0.0001 µg/mL in 96-well microtiter plates.
Causality Check: Why Cation-Adjusted Media? Physiological concentrations of
Ca2+
and
Mg2+
stabilize the bacterial outer membrane. Failing to adjust cations can artificially increase membrane permeability, yielding falsely potent MIC values for bulky macrolides.
Phase 3: Incubation and Colorimetric Validation
Step 5: Inoculate the plates to achieve a final well concentration of
5×105
CFU/mL.
Step 6: Incubate at 35°C for 18-24 hours (up to 7 days for slow-growing Mycoplasma).
Step 7: Add 0.01% Resazurin dye to the wells 2 hours prior to the final read.
Causality Check: Why Resazurin? Macrolides are primarily bacteriostatic. Cellular debris from inhibited (but not lysed) cells can scatter light, confusing standard Optical Density (OD600) readings. Resazurin acts as an orthogonal, metabolic proxy—shifting from blue to pink only if active cellular respiration is occurring, thereby validating the true inhibitory threshold.
Diagram 2: Self-validating experimental workflow for benchmarking macrolide efficacy.
When transitioning from in vitro MIC data to in vivo efficacy, the physicochemical properties of the macrolide dictate success. Standard 14-membered macrolides are frequently expelled by compound-specific efflux pumps (e.g., mef genes). The 16-membered ring of de-epoxy rosamicin, coupled with its specific desosamine sugar moiety, is poorly recognized by these efflux systems, allowing intracellular accumulation to reach therapeutic thresholds [4].
Furthermore, the absence of the epoxide group in de-epoxy rosamicin fine-tunes its lipophilicity. In drug development, there is a recognized "Goldilocks zone" for macrolide lipophilicity: too hydrophilic, and the drug cannot penetrate host macrophages or the bacterial envelope; too lipophilic, and the drug becomes highly protein-bound in serum, reducing the free fraction available for antimicrobial action [3]. De-epoxy rosamicin strikes an optimal balance, resulting in superior lung tissue accumulation—a critical factor when treating respiratory infections caused by Mycoplasma gallisepticum or Pasteurella multocida.
References
Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin)
PubMed / Journal of Antibiotics (Tokyo)[Link]
Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin)
PubMed / Journal of Antibiotics (Tokyo)[Link]
Repromicin Derivatives with Potent Antibacterial Activity against Pasteurella multocida
Journal of Medicinal Chemistry - ACS Publications[Link]
Ribosome-binding and anti-microbial studies of the mycinamicins, 16-membered macrolide antibiotics from Micromonospora griseorubida
Nucleic Acids Research - Oxford Academic[Link]
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